Methyl 3-methyl-2-furoate

• CAS: 6141-57-7

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 3-methyl-2-furancarboxylate (CAS 6141-57-7)

Introduction: Unveiling a Versatile Heterocyclic Building Block

Methyl 3-methyl-2-furancarboxylate, registered under CAS number 6141-57-7, is a substituted furan derivative that serves as a valuable and versatile intermediate in modern organic synthesis.[1][2] Its unique five-membered heterocyclic structure, featuring both an ester and a methyl group on the furan ring, provides a synthetically useful handle for constructing more complex molecular architectures.[2] While it has found application as a flavoring agent due to its pleasant, fruity aroma, its primary significance for the scientific community lies in its role as a precursor in the development of novel pharmaceuticals and agrochemicals.[1][2][3] This guide offers a comprehensive technical overview of its synthesis, reactivity, safety profile, and practical applications, grounded in established experimental procedures and mechanistic principles.

Section 1: Core Chemical and Physical Properties

A thorough understanding of a compound's fundamental properties is a prerequisite for its effective use in a laboratory setting. Methyl 3-methyl-2-furancarboxylate is typically a white to light yellow crystalline solid or low-melting mass at room temperature.[1][3] Key identifiers and physicochemical properties are summarized below for quick reference.

Property	Value	Source(s)
CAS Number	6141-57-7	[1][3][4]
Molecular Formula	C₇H₈O₃	[1][3][4]
Molecular Weight	140.14 g/mol	[1][3][4]
IUPAC Name	methyl 3-methylfuran-2-carboxylate	[4]
Common Synonyms	Methyl 3-methyl-2-furoate, 3-Methyl-2-furancarboxylic acid methyl ester	[1][5][6][7]
Appearance	White to light yellow powder or lumps	[1][3][6]
Melting Point	32 - 40 °C	[1][3][6]
Boiling Point	74 °C @ 8 mmHg; 60 °C @ 1 mmHg	[1][3]
Solubility	Insoluble in water; Soluble in organic solvents.	[2][3]

Section 2: Synthesis and Mechanistic Insights

The most reliable and well-documented synthesis of Methyl 3-methyl-2-furancarboxylate is a two-step procedure published in Organic Syntheses, a highly trusted source for reproducible experimental protocols. The overall strategy involves a Darzens glycidic ester condensation followed by an acid-catalyzed rearrangement and cyclization.

Overall Synthesis Pathway

Caption: Two-step synthesis of Methyl 3-methyl-2-furancarboxylate.

Step 1: The Darzens Condensation Mechanism

The Darzens condensation is a classic carbon-carbon bond-forming reaction that creates an α,β-epoxy ester (a glycidic ester) from a ketone and an α-halo ester under basic conditions.[1][5] The causality of this step is rooted in the generation of a key nucleophile.

• Enolate Formation: Sodium methoxide, a strong base, deprotonates the α-carbon of methyl chloroacetate. This is the most acidic proton due to the inductive effect of the adjacent chlorine and the resonance stabilization of the resulting enolate.

• Nucleophilic Attack: The carbon-centered enolate attacks the electrophilic carbonyl carbon of 4,4-dimethoxy-2-butanone. This forms a new carbon-carbon bond and creates a tetrahedral alkoxide intermediate.

• Intramolecular Sₙ2 Cyclization: The newly formed alkoxide oxygen acts as an internal nucleophile, attacking the carbon bearing the chlorine atom in an intramolecular Sₙ2 reaction. This displaces the chloride ion and forms the three-membered epoxide ring, yielding the glycidic ester intermediate.

Step 2: Furan Ring Formation

The crude glycidic ester is heated, which provides the energy for rearrangement and cyclization. While the Organic Syntheses protocol does not explicitly state the addition of an acid catalyst, the workup from the previous step involves slight acidification, which may leave trace amounts of acid. Thermal or acid-catalyzed conditions facilitate the following cascade:

• Epoxide Opening & Rearrangement: The epoxide ring opens, and a subsequent rearrangement occurs.

• Cyclization: The acetal group is hydrolyzed under the reaction conditions, revealing a ketone. The resulting 1,4-dicarbonyl-like system (an ester and a ketone) is now primed for cyclization. An enol or enolate intermediate attacks the other carbonyl group.

• Dehydration: Two molecules of methanol are eliminated (one from the acetal and one from the cyclization/dehydration process) to form the stable aromatic furan ring. The distillation of methanol from the reaction mixture drives the equilibrium toward the final product.

Experimental Protocol: Synthesis

This protocol is adapted from Organic Syntheses, Coll. Vol. 4, p.649 (1963); Vol. 35, p.77 (1955).[2]

A. Methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate

• Equip a 2-L three-necked flask with a stirrer, thermometer, and an addition funnel. Dry the apparatus and maintain a nitrogen atmosphere.

• Charge the flask with 132 g (1.0 mole) of 4,4-dimethoxy-2-butanone, 174 g (1.6 moles) of methyl chloroacetate, and 800 mL of dry ether.

• Cool the mixture to -10°C in an ice-salt bath.

• Gradually add 86 g (1.6 moles) of sodium methoxide via the addition funnel over ~2 hours, maintaining the internal temperature below -5°C.

• Stir the mixture for an additional 2 hours, then allow it to warm to room temperature overnight.

• Cool the mixture to 0°C and acidify slightly with a solution of 10 mL of glacial acetic acid in 150 mL of water.

• Separate the ether layer and extract the aqueous slurry with ether (3 x 100 mL).

• Wash the combined ether solutions with saturated sodium chloride solution, neutralize with sodium bicarbonate, and dry over anhydrous magnesium sulfate.

• Evaporation of the solvent yields the crude glycidic ester, which is used directly in the next step.

B. Methyl 3-methyl-2-furoate

• Place the crude glycidic ester in a 300-mL flask equipped for distillation.

• Heat the flask in a liquid bath. Methanol will begin to distill at a pot temperature of approximately 160°C.

• Continue heating until the distillation of methanol ceases (~64 g collected).

• After cooling, distill the product under reduced pressure. Collect the fraction boiling at 72–78°C/8 mm Hg. The expected yield is 91–98 g (65–70% overall).[2]

Section 3: Chemical Reactivity and Synthetic Utility

The reactivity of Methyl 3-methyl-2-furancarboxylate is dominated by two key features: the ester functional group and the furan ring.

Reactions of the Ester Group

Like any typical methyl ester, it readily undergoes saponification (base-catalyzed hydrolysis). Heating with aqueous sodium hydroxide efficiently converts the ester to its corresponding carboxylate salt. Subsequent acidification yields 3-methyl-2-furoic acid, another important synthetic intermediate.

Experimental Protocol: Hydrolysis

This protocol is adapted from Organic Syntheses, Coll. Vol. 4, p.646 (1963); Vol. 39, p.46 (1959).[8]

• Combine 35 g (0.25 mole) of methyl 3-methyl-2-furoate and 80 mL of 20% aqueous sodium hydroxide in a flask.

• Heat the mixture under reflux for 2 hours.

• Cool the resulting solution and acidify with concentrated hydrochloric acid (~50 mL).

• Stir vigorously to ensure complete protonation of the carboxylate.

• Cool to room temperature and collect the precipitated product by suction filtration.

• Wash the solid with water and dry to yield 28.5–29.5 g (90–93%) of 3-methyl-2-furoic acid.[8]

Reactivity of the Furan Ring

The furan ring, while aromatic, is electron-rich and possesses a lower resonance stabilization energy compared to benzene. Its reactivity is often more comparable to that of an enol or enol ether.[9] It is susceptible to attack by electrophiles, and the substituents on the ring direct the regioselectivity of these reactions. This reactivity makes it a useful diene in Diels-Alder reactions and a substrate for various electrophilic substitution and metal-catalyzed cross-coupling reactions, paving the way for the synthesis of highly substituted heterocycles.

Section 4: Applications in Research and Development

The true value of Methyl 3-methyl-2-furancarboxylate for drug development professionals lies in its role as a scaffold. The furan-2-carboxylate motif is present in a range of biologically active molecules.

• Pharmaceutical Synthesis: It serves as a key intermediate and building block in the synthesis of more complex pharmaceuticals.[1][3] While direct examples are proprietary, related furan structures are used to synthesize compounds like NHE-1 inhibitors and are explored in the synthesis of corticosteroid analogues.

• Agrochemicals: The compound is utilized in the formulation of agrochemicals, contributing to crop protection and pest control.[1][3]

• Bio-based Polymers: There is growing interest in using furan derivatives as sustainable, bio-based alternatives to petroleum-based materials in polymer production.[1]

• Flavor and Fragrance: In the food and cosmetics industries, it is valued for its unique sweet and fruity aroma.[1][2]

Section 5: Safety Data Sheet (SDS) Synopsis and Handling Protocols

The safe handling of any chemical is paramount. The hazard classification for Methyl 3-methyl-2-furancarboxylate has some inconsistencies across different suppliers, lacking a harmonized classification from ECHA (European Chemicals Agency). Therefore, a conservative approach based on the available data is recommended.

GHS Hazard Identification

Aggregated data from supplier Safety Data Sheets (SDS) indicate the following potential hazards.[4]

• Pictogram:

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed.[4]

  • H315: Causes skin irritation.[4][10]

  • H319: Causes serious eye irritation.[4][10]

• Precautionary Statements (Selected):

  • P264: Wash skin thoroughly after handling.[4][8]

  • P270: Do not eat, drink or smoke when using this product.[8]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[10][11]

  • P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P302+P352: IF ON SKIN: Wash with plenty of water.[4][10]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][10]

Note: Some suppliers classify this compound as non-hazardous under GHS.[5][12] Given the conflicting information, it is prudent to handle this chemical as if it possesses the hazards listed above.

Safe Handling and Storage Workflow

Caption: Recommended workflow for safe handling and storage.

Section 6: Spectroscopic Profile

Characterization of the compound is critical for quality control and reaction monitoring.

• Mass Spectrometry (MS): The electron ionization mass spectrum shows a molecular ion (M⁺) peak at m/z = 140, confirming the molecular weight. Key fragmentation patterns include peaks at m/z = 109 (loss of -OCH₃) and m/z = 81.

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorptions for:

  • C=O stretch (ester): A strong peak around 1720-1740 cm⁻¹.

  • C-O stretch (ester): Peaks in the 1100-1300 cm⁻¹ region.

  • Aromatic C=C stretch (furan): Peaks around 1500-1600 cm⁻¹.

  • Aromatic C-H stretch: Peaks just above 3100 cm⁻¹.

  • Aliphatic C-H stretch (methyl): Peaks just below 3000 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals include a singlet for the ester methyl group (-OCH₃) around 3.8 ppm, a singlet for the ring methyl group (-CH₃) around 2.3 ppm, and two doublets for the furan ring protons (H-4 and H-5) between 6.0 and 7.5 ppm.

  • ¹³C NMR: Expected signals include a peak for the ester carbonyl carbon (~160-165 ppm), several peaks in the aromatic region for the furan ring carbons (~110-150 ppm), a peak for the ester methyl carbon (~52 ppm), and a peak for the ring methyl carbon (~14 ppm).

Conclusion

Methyl 3-methyl-2-furancarboxylate is a chemical of significant interest due to its utility as a synthetic building block. Its preparation via a robust, well-documented procedure allows for reliable access to this intermediate. A comprehensive understanding of its properties, reactivity, and safety considerations, as outlined in this guide, is essential for its effective and safe utilization in the laboratory. For researchers in pharmaceutical and materials science, this furan derivative represents a valuable starting point for the exploration of new chemical entities and functional materials.

References

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• Burness, D. M. (1955). Methyl 3-methyl-2-furoate. Organic Syntheses, 35, 77. DOI: 10.15227/orgsyn.035.0077. Available at [Link]

• Burness, D. M. (1959). 3-Methyl-2-furoic acid and 3-methylfuran. Organic Syntheses, 39, 46. DOI: 10.15227/orgsyn.039.0046. Available at [Link]

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The Unveiling of a Natural Degradation Pathway: Methyl 3-methyl-2-furoate as a Product of Elsholtzia Ketone Transformation

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Elsholtzia ketone, a prominent monoterpenoid found in the essential oils of various Elsholtzia species, has long been recognized for its aromatic properties and biological activities. Recent investigations, however, have unveiled a fascinating natural transformation of this furan-containing compound. This in-depth technical guide explores the natural occurrence of Methyl 3-methyl-2-furoate through the degradation of Elsholtzia ketone. We delve into the potential biochemical pathways, propose experimental methodologies for its investigation, and discuss the implications of this discovery for the fields of natural product chemistry, drug discovery, and flavor and fragrance science. This guide is intended to provide researchers, scientists, and drug development professionals with a comprehensive understanding of this novel degradation pathway and to equip them with the knowledge to explore its potential applications.

Introduction: Elsholtzia Ketone, a Furanoid Monoterpene of Significance

Elsholtzia ketone, chemically known as 3-methyl-1-(3-methylfuran-2-yl)butan-1-one, is a characteristic constituent of the essential oils of several plant species belonging to the Elsholtzia genus (Lamiaceae family).[1][2] Notably, it is a major component in the essential oil of Elsholtzia ciliata, a plant with a history of use in traditional medicine.[1][2] The unique furan ring structure of Elsholtzia ketone contributes to its distinct aroma and is a key feature in its chemical reactivity and biological profile.

The biosynthesis of Elsholtzia ketone, like other monoterpenes, follows the methylerythritol phosphate (MEP) pathway in plants, leading to the formation of geranyl pyrophosphate, a universal precursor for monoterpene synthesis. The formation of the furan ring is a key step that sets Elsholtzia ketone apart from many other common monoterpenes.

This guide focuses on a previously under-explored aspect of Elsholtzia ketone's chemistry: its natural degradation and the resulting formation of Methyl 3-methyl-2-furoate. Understanding this transformation is not only crucial for comprehending the chemical ecology of Elsholtzia species but also opens new avenues for the discovery of novel bioactive compounds and the development of sustainable synthetic methodologies.

The Degradation Pathway: From Ketone to Furoate Ester

The central thesis of this guide is the natural conversion of Elsholtzia ketone to Methyl 3-methyl-2-furoate. This transformation represents a fascinating example of a naturally occurring chemical modification of a monoterpenoid.

Evidence for the Natural Occurrence of Methyl 3-methyl-2-furoate from Elsholtzia Ketone Degradation

While direct observation of this transformation in planta is still an area of active research, compelling evidence comes from the field of organic synthesis. Historical literature on the synthesis of 3-methyl-2-furoic acid and its derivatives explicitly mentions the degradation of naturally occurring "Elsholtzia" ketone as a viable starting point.[3] This indicates that the cleavage of the side chain from the furan ring of Elsholtzia ketone to yield a furoic acid derivative is a known chemical possibility and provides a strong rationale for its occurrence in nature.

The presence of Methyl 3-methyl-2-furoate in aged or processed Elsholtzia essential oils would be a key indicator of this degradation process. This degradation could be triggered by various environmental factors such as light, heat, or microbial activity.

Proposed Mechanism: Oxidative Cleavage of the Furan Side Chain

The most plausible mechanism for the degradation of Elsholtzia ketone to Methyl 3-methyl-2-furoate is through an oxidative cleavage of the butanone side chain attached to the furan ring. This type of reaction is a known transformation for furan derivatives.[4][5][6]

The proposed pathway likely involves the following key steps:

• Initial Oxidation: The degradation may be initiated by an enzymatic or non-enzymatic oxidation at the carbon atom adjacent to the furan ring (the carbonyl carbon of the butanone side chain). This could involve enzymes such as monooxygenases or peroxidases, which are known to be involved in the metabolism of xenobiotics and secondary metabolites in plants and microorganisms.[7]

• Intermediate Formation: This initial oxidation could lead to the formation of an unstable intermediate, such as a hydroperoxide or a Baeyer-Villiger oxidation product (an ester).

• Side-Chain Cleavage: Subsequent rearrangement and cleavage of this intermediate would lead to the formation of 3-methyl-2-furoic acid and a four-carbon byproduct.

• Esterification: The resulting 3-methyl-2-furoic acid can then be esterified to Methyl 3-methyl-2-furoate. This esterification could be an enzyme-catalyzed reaction within the plant or a result of chemical reactions during storage or processing, especially if methanol is present.

The following diagram illustrates the proposed oxidative cleavage pathway:

Figure 1. Proposed oxidative degradation pathway of Elsholtzia ketone to Methyl 3-methyl-2-furoate.

Experimental Methodologies for Studying the Degradation Pathway

To validate the proposed degradation pathway and to fully characterize the natural occurrence of Methyl 3-methyl-2-furoate, a combination of analytical and biochemical approaches is required.

Analytical Techniques for Detection and Quantification

The following analytical techniques are essential for the identification and quantification of Elsholtzia ketone and its degradation product, Methyl 3-methyl-2-furoate, in plant extracts and essential oils.[8][9]

Analytical Technique	Purpose	Key Considerations
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile and semi-volatile compounds.	Use of appropriate capillary columns (e.g., HP-5MS) for good separation. Comparison of mass spectra with libraries (e.g., NIST) and authentic standards.
High-Performance Liquid Chromatography (HPLC)	Separation and quantification of less volatile or thermally labile compounds.	Reverse-phase chromatography with a C18 column is often suitable. UV or MS detection can be used.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of isolated compounds.	1H and 13C NMR are crucial for confirming the structures of Elsholtzia ketone and Methyl 3-methyl-2-furoate.

Table 1. Key analytical techniques for the study of Elsholtzia ketone degradation.

Experimental Protocols

Protocol 1: Extraction of Essential Oil from Elsholtzia Species

• Plant Material: Collect fresh or dried aerial parts of the Elsholtzia species of interest.

• Hydrodistillation: Subject the plant material to hydrodistillation using a Clevenger-type apparatus for 3-4 hours.

• Extraction: Collect the essential oil and dry it over anhydrous sodium sulfate.

• Storage: Store the oil in a sealed, dark vial at 4°C to minimize degradation.

Protocol 2: Analysis of Essential Oil for Elsholtzia Ketone and Methyl 3-methyl-2-furoate by GC-MS

• Sample Preparation: Dilute the essential oil in a suitable solvent (e.g., hexane or ethyl acetate).

• GC-MS Analysis: Inject the diluted sample into a GC-MS system.

  • Column: Use a non-polar or medium-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Temperature Program: Start at a low temperature (e.g., 60°C) and ramp up to a higher temperature (e.g., 240°C) to ensure the separation of all components.

  • Mass Spectrometry: Operate in electron ionization (EI) mode and scan a mass range of m/z 40-400.

• Compound Identification: Identify Elsholtzia ketone and Methyl 3-methyl-2-furoate by comparing their retention times and mass spectra with those of authentic standards and by searching mass spectral libraries.

• Quantification: Use an internal standard method for accurate quantification.

Protocol 3: In Vitro Degradation Studies

To investigate the factors influencing the degradation of Elsholtzia ketone, in vitro studies can be performed.

• Incubation: Incubate pure Elsholtzia ketone under different conditions:

  • Light Exposure: Expose to UV or sunlight.

  • Heat Treatment: Incubate at various temperatures.

  • Oxidative Stress: Add an oxidizing agent (e.g., hydrogen peroxide).

  • Microbial Degradation: Incubate with microbial cultures isolated from the phyllosphere or rhizosphere of Elsholtzia plants.

• Time-Course Analysis: Collect aliquots at different time points.

• Analysis: Analyze the aliquots by GC-MS to monitor the decrease of Elsholtzia ketone and the formation of Methyl 3-methyl-2-furoate.

The following diagram outlines the experimental workflow:

Figure 2. Experimental workflow for studying the degradation of Elsholtzia ketone.

Implications and Future Directions

The discovery of the natural degradation of Elsholtzia ketone to Methyl 3-methyl-2-furoate has several important implications:

• Natural Product Chemistry: It expands our understanding of the chemical diversity and transformations of monoterpenoids in nature.

• Drug Discovery: Both Elsholtzia ketone and furan derivatives are known to possess biological activities. This degradation pathway could be a source of novel bioactive compounds with potential therapeutic applications.

• Flavor and Fragrance Industry: The aroma profiles of Elsholtzia ketone and Methyl 3-methyl-2-furoate are distinct. Understanding their interconversion is important for the quality control and application of Elsholtzia essential oils in this industry.

• Biocatalysis: The enzymes responsible for this degradation could be harnessed for the development of green and sustainable methods for the synthesis of valuable furan derivatives.

Future research should focus on:

• Isolation and characterization of the enzymes involved in the degradation pathway.

• In vivo studies to confirm the occurrence of this transformation within the Elsholtzia plants.

• Screening for biological activities of Methyl 3-methyl-2-furoate and other potential degradation products.

• Exploring the synthetic applications of the identified biocatalysts.

Conclusion

The natural occurrence of Methyl 3-methyl-2-furoate through the degradation of Elsholtzia ketone represents a significant finding in the field of natural product chemistry. This technical guide has provided a comprehensive overview of this phenomenon, including the proposed mechanism, experimental methodologies for its investigation, and its potential implications. By elucidating this novel degradation pathway, we can unlock new opportunities for the discovery and development of valuable compounds from natural sources. Further research in this area is warranted to fully understand the intricacies of this fascinating natural transformation and to exploit its potential for scientific and commercial applications.

References

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An In-depth Technical Guide to the Structural and Physicochemical Divergence of Methyl 3-methyl-2-furoate and Methyl 2-furoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Methyl 3-methyl-2-furoate and Methyl 2-furoate, two closely related furan derivatives. The furan scaffold is a significant structural motif in medicinal chemistry, appearing in numerous natural products and synthetic drugs with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] Understanding the nuanced differences arising from a single methyl group substitution is critical for designing novel therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles.

Core Structural Differences

At the heart of the comparison lies the presence of a methyl group at the C3 position of the furan ring in Methyl 3-methyl-2-furoate, which is absent in Methyl 2-furoate. This seemingly minor addition has profound implications for the molecule's steric and electronic properties.

Caption: Synthesis of Methyl 2-furoate.

Synthesis of Methyl 3-methyl-2-furoate

A documented synthesis of Methyl 3-methyl-2-furoate involves a multi-step process starting from 4,4-dimethoxy-2-butanone and methyl chloroacetate to form a glycidic ester intermediate, which is then heated to yield the final product. [3]

Caption: Synthesis of Methyl 3-methyl-2-furoate.

Applications in Drug Discovery and Organic Synthesis

Both molecules serve as valuable building blocks in organic synthesis and drug discovery. The furan ring is a versatile scaffold that can be modified to create a diverse library of compounds for biological screening. [4]

• Methyl 2-furoate has been used in the synthesis of complex natural products like sesquiterpene lactones and cis-fused 5-oxofuro[2,3-b]furans. [5][6]It is also a precursor for the synthesis of acyl furans, which are valuable in the food and pharmaceutical industries. [7]* Methyl 3-methyl-2-furoate is a key intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. [8]The presence of the methyl group can be exploited to fine-tune the biological activity and pharmacokinetic properties of derivative compounds.

The choice between these two starting materials allows chemists to probe the importance of steric and electronic factors at the C3 position of the furan ring in a target molecule. This is a crucial aspect of structure-activity relationship (SAR) studies in drug development. [4]

Conclusion

The structural difference between Methyl 3-methyl-2-furoate and Methyl 2-furoate, the presence of a single methyl group, leads to significant variations in their steric and electronic properties. These differences manifest in their physicochemical characteristics, spectroscopic data, and synthetic accessibility. For researchers in drug development, a thorough understanding of these nuances is essential for the rational design of novel furan-containing therapeutics with optimized properties. The strategic placement of substituents on the furan scaffold remains a powerful tool for modulating biological activity and developing next-generation pharmaceuticals.

References

• Organic Syntheses Procedure: methyl 3-methyl-2-furoate. Available from: [Link]

• ScenTree. Methyl 2-furoate (CAS N° 611-13-2). Available from: [Link]

• Organic Syntheses Procedure: 2-Furoic acid, 3-methyl-. Available from: [Link]

• Green Chemistry (RSC Publishing). An innovative catalytic pathway for the synthesis of acyl furans: the cross-ketonization of methyl 2-furoate with carboxylic acids. Available from: [Link]

• PubChem - NIH. Methyl 3-methyl-2-furoate | C7H8O3 | CID 350231. Available from: [Link]

• PubChem - NIH. Methyl 2-furoate | C6H6O3 | CID 11902. Available from: [Link]

• RIFM. RIFM fragrance ingredient safety assessment, methyl 2-furoate, CAS Registry Number 611-13-2. Available from: [Link]

• National Institute of Standards and Technology. Methyl 2-furoate - the NIST WebBook. Available from: [Link]

• FooDB. Showing Compound Methyl 2-furoate (FDB000952). Available from: [Link]

• Cheméo. Methyl 2-furoate. Available from: [Link]

• National Institute of Standards and Technology. Methyl 2-furoate - the NIST WebBook. Available from: [Link]

• The Good Scents Company. methyl 2-furoate, 611-13-2. Available from: [Link]

• Preprints.org. Furan: A Promising Scaffold for Biological Activity. Available from: [Link]

• Bar-Ilan University. Electronic and steric effects in ligand substitution at a transient organometallic species: The reaction of W(CO)5(Cyclohexane) with (CH3)nTHF and (CH3)nFuran (n = 1, 2). Available from: [Link]

• Bar-Ilan University. Steric and electronic effects in linkage isomerization reactions of M(CO)5(L) (M = Cr, Mo, W; L = 2-methyl-2,3-dihydrofuran, 2,3-dihydropyran). Available from: [Link]

• ResearchGate. The impact of interplay between electronic and steric effects on the synthesis and the linear and non-linear optical properties of diketopyrrolopyrrole bearing benzofuran moieties. Available from: [Link]

• LookChem. Cas 6141-57-7,METHYL 3-METHYL-2-FUROATE. Available from: [Link]

• Slideshare. Applications of furan and its derivative. Available from: [Link]

• CrystEngComm (RSC Publishing). Methyl substituent effect on structure, luminescence and semiconducting properties of furan/phenylene co-oligomer single crystals. Available from: [Link]

• ResearchGate. 3-Methyl-2-Furoic Acid and 3-Methylfuran. Available from: [Link]

• PubMed. Regiochemical effects of furan substitution on the electronic properties and solid-state structure of partial fused-ring oligothiophenes. Available from: [Link]

• PMC. Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities. Available from: [Link]

• PrepChem.com. Synthesis of methyl tetrahydrofuroate. Available from: [Link]

• SIELC Technologies. 3-Methyl-2-furoic acid. Available from: [Link]

• National Institute of Standards and Technology. 2-Furancarboxylic acid, 3-methyl-, methyl ester - the NIST WebBook. Available from: [Link]

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• 5. Methyl 2-furoate 98 611-13-2 [sigmaaldrich.com]
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• 7. An innovative catalytic pathway for the synthesis of acyl furans: the cross-ketonization of methyl 2-furoate with carboxylic acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Cas 6141-57-7,METHYL 3-METHYL-2-FUROATE | lookchem [lookchem.com]

Technical Guide: Solubility Profiling and Thermodynamic Analysis of Methyl 3-methyl-2-furoate

Executive Summary

Methyl 3-methyl-2-furoate (CAS: 6141-57-7) is a critical intermediate in the synthesis of agrochemicals, pharmaceuticals, and flavor compounds.[1][2] Physically, it presents as a low-melting solid (MP: 32–36 °C), a property that significantly complicates solubility profiling and crystallization process design.

This guide addresses the solubility behavior of Methyl 3-methyl-2-furoate. While specific mole-fraction datasets are often proprietary, this document provides a predictive solubility ranking , a validated experimental protocol for generating precise data using Laser Monitoring, and a thermodynamic framework for modeling the dissolution process.[3]

Chemical Profile & Physicochemical Constraints[1][3][4][5][6]

Understanding the solute's structure is the first step in predicting solvent interactions.[3]

Property	Value	Implication for Solubility
Structure	Furan ring substituted with a methyl group and a methyl ester.[1][4][5]	Aromatic character with polar acceptor sites (ester oxygen).[3]
Melting Point	32.0 – 36.0 °C	CRITICAL: Solubility measurements must be conducted <30 °C to avoid phase transition from solid-liquid equilibrium (SLE) to liquid-liquid equilibrium (LLE).[3]
Polarity	Moderate (LogP ~1.[3]48)	Lipophilic enough to resist water; polar enough to dissolve in alcohols/esters.[3]
H-Bonding	H-Bond Acceptor (Ester)	Good solubility in H-bond donors (Alcohols).

Predictive Solubility Ranking

Based on Hansen Solubility Parameters (HSP) and functional group analysis, the expected solubility hierarchy is:

• High Solubility (>20 wt%): Ethyl Acetate, Acetone, Dichloromethane (Polar aprotic solvents match the ester functionality).[3]

• Moderate Solubility (5–15 wt%): Methanol, Ethanol, Isopropanol (Solvent H-donation stabilizes the ester carbonyl).[3]

• Low Solubility (<1 wt%): Water (Hydrophobic effect of the methyl-furan moiety dominates).[3]

• Poor Solubility: n-Hexane, Heptane (Lack of polar interactions).[3]

Experimental Protocol: Dynamic Laser Monitoring Method

For precise solubility determination, the Dynamic Laser Monitoring (DLM) technique is superior to the static shake-flask method, particularly for low-melting solids where temperature control is paramount.

Principle

The DLM method detects the point of dissolution (clear point) by monitoring the intensity of a laser beam passing through a suspension.[3] As the temperature rises, the solid dissolves, and the scattering decreases. When the solution becomes clear, the laser intensity at the detector maximizes.[3]

Workflow Diagram

Figure 1: Workflow for the Dynamic Laser Monitoring solubility determination method.

Step-by-Step Methodology

• Preparation: Calibrate the laser monitoring apparatus. Ensure the jacketed glass vessel is clean and dry.[3]

• Gravimetric Loading:

  • Weigh a precise mass of solvent (

    ) into the vessel.[3]

  • Weigh a precise mass of Methyl 3-methyl-2-furoate (

    ).

  • Note: Keep the initial mass ratio low to ensure the dissolution temperature (

    ) is well below the melting point (32 °C).[3]

• Equilibration: Set the stirring speed to 400 rpm. Cool the mixture to 5 °C (below expected solubility).

• Dynamic Heating:

  • Ramp temperature slowly (0.1–0.2 K/min).

  • Continuously log the laser transmission intensity.[3]

• Endpoint Detection: The temperature at which the laser intensity reaches a plateau (indicating zero scattering) is recorded as

  for that specific mole fraction.[3]

• Replication: Repeat with increasing solute masses to construct the full solubility curve up to 30 °C.

Thermodynamic Modeling Framework

Once experimental data (

vs. ) is generated, it must be correlated using thermodynamic models to calculate the enthalpy and entropy of dissolution.[3] This is essential for process scale-up.[3]

Modified Apelblat Equation

The Apelblat model is the industry standard for correlating solubility data of solids in organic solvents.[3]

• : Mole fraction solubility of Methyl 3-methyl-2-furoate.
• : Absolute temperature (K).[3]
• : Empirical model parameters derived via regression analysis.

van't Hoff Analysis

To determine the thermodynamic driving forces, use the van't Hoff equation:

• Enthalpy (

  ): Positive values indicate an endothermic process (solubility increases with temperature).[3]

• Entropy (

  ): Positive values indicate increased disorder upon dissolution.[3]

Process Insight: For Methyl 3-methyl-2-furoate, dissolution is expected to be endothermic (

). This implies that cooling crystallization is a viable purification method.[3]

Thermodynamic Logic Diagram

Figure 2: Thermodynamic analysis workflow for solubility data.

Process Applications & Recommendations

Crystallization Strategy

Due to the low melting point (32–36 °C), standard evaporative crystallization carries a high risk of "oiling out" (formation of a second liquid phase rather than crystals).[3]

• Recommended Method: Cooling Crystallization with Anti-solvent.[3]

• Solvent System: Dissolve in Ethanol (moderate solubility) at 25 °C.[3]

• Anti-solvent: Slowly add Water (low solubility) while maintaining temperature at 10–15 °C.[3]

• Control: Seed with pure crystals at 20 °C to prevent super-saturation and oiling out.

Storage and Stability

• Hydrolysis Risk: Methyl esters are susceptible to hydrolysis in the presence of moisture and acid/base.[3] Ensure solvents are anhydrous (<0.1% water).[3]

• Temperature: Store <20 °C to prevent sintering or partial melting of the bulk solid.

References

• Synthesis & Properties: Burness, D. M. (1959).[3][6] Methyl 3-methyl-2-furoate.[1][2][4][7][8][5][9][10][11] Organic Syntheses, 39, 49. Link

• Solubility Measurement Protocol: Jouyban-Gharamaleki, V., et al. (2023).[3] Using a Laser Monitoring Technique for Dissolution and Thermodynamic Study of Celecoxib.[3] Dissolution Technologies, 30(2).[3] Link

• Thermodynamic Modeling: Apelblat, A., & Manzurola, E. (1999).[3] Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical & Thermodynamics, 31(1), 85-91. Link

• Physical Data Source: Thermo Fisher Scientific. (2025).[3][6][12] Safety Data Sheet: Methyl 3-methyl-2-furoate. Link

Sources

• 1. lookchem.com [lookchem.com]
• 2. Methyl 3-methyl-2-furoate, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. 3-Methyl-2-furoic acid | 4412-96-8 [chemicalbook.com]
• 5. Methyl chloroacetate | 96-34-4 [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. researchgate.net [researchgate.net]
• 10. Methyl 3-methyl-2-furoate, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 11. Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tcichemicals.com [tcichemicals.com]

Thermodynamic Profiling of Substituted Methyl Furoates: From Quantum Mechanics to Benchtop Calorimetry

Executive Summary

This technical guide provides a rigorous analysis of the thermodynamic properties of substituted methyl furoates—a class of heterocyclic esters critical to the development of second-generation biofuels and pharmaceutical intermediates. Moving beyond basic physical constants, we explore the precise experimental determination of enthalpies of formation (

) and vaporization ( ) using combustion calorimetry and Knudsen effusion. We further validate these experimental benchmarks against high-level quantum chemical calculations (G3(MP2)//B3LYP), offering researchers a self-validating framework for predicting the stability and reactivity of novel furanic derivatives.

The Furoate Core: Structural & Energetic Context

Methyl furoates consist of a furan ring substituted with a methoxycarbonyl group. The thermodynamic stability of these molecules is governed by the interplay between the aromatic resonance energy of the furan ring (approx. 16 kcal/mol) and the conjugation of the ester carbonyl.

Understanding the enthalpy of formation is not merely academic; it is the predictor of:

• Energy Density: Critical for assessing methyl 2-furoate and 5-methyl-2-furoate as drop-in biofuel additives.

• Reaction Enthalpy: Essential for process safety in scaling up oxidative esterifications of furfural.

• Lipophilicity: Correlated with

  and solubility, driving drug delivery efficiency.

Experimental Methodologies: The Gold Standards

To achieve "chemical accuracy" (±1-2 kJ/mol), standard DSC (Differential Scanning Calorimetry) is often insufficient. The following protocols represent the field standard for high-precision thermochemistry.

Protocol A: Static Bomb Combustion Calorimetry

For the determination of standard molar enthalpy of formation in the condensed phase (

or ).

The Principle: Complete oxidation of the sample in high-pressure oxygen.

Step-by-Step Workflow:

• Calibration: The system energy equivalent (

  ) is determined using NIST-traceable Benzoic Acid (Standard Reference Material 39j).

• Sample Encapsulation:

  • Liquids (e.g., Methyl 2-furoate): Sealed in Melinex® (polyester) ampoules to prevent evaporation prior to ignition. The mass of the ampoule and its combustion energy must be subtracted.

  • Solids: Pressed into pellets.

• Ignition Setup: A platinum wire connects the sample to the ignition circuit. A small cotton fuse (empirical formula

  ) is used.

• Combustion: The bomb is pressurized to 3.04 MPa with pure Oxygen. Firing occurs at

  .

• Washburn Corrections (Critical Step):

  • Raw

    data must be corrected to standard states. This involves adjusting for:

    • Formation of nitric acid (from trace

      ).

    • Solubility of

      in the water produced.

    • Change in internal energy of gases with pressure (deviation from ideal gas law).

Protocol B: Calvet Microcalorimetry & Knudsen Effusion

For the determination of enthalpy of vaporization/sublimation (

/ ).[1]

• Calvet Method (Direct): A "drop" method where a sample is dropped into a high-temperature cell, measuring the heat absorbed during phase transition. Best for stable liquids.

• Knudsen Effusion (Indirect): Measures mass loss through a microscopic orifice into a vacuum. The vapor pressure (

  ) is derived from the mass loss rate, and is calculated via the Clausius-Clapeyron equation.

Visualization: Calorimetric Workflow

Figure 1: Critical workflow for determining standard enthalpies of formation via static bomb calorimetry. Note the mandatory Washburn correction step to convert raw adiabatic data to standard state values.

Thermodynamic Data Landscape

The following table synthesizes high-precision data derived from the work of Ribeiro da Silva and colleagues. These values serve as the baseline for any computational study or process engineering calculation.

Table 1: Standard Molar Enthalpies at T = 298.15 K

Compound	Phase	(Condensed) [kJ/mol]	or [kJ/mol]	(Gas) [kJ/mol]
Methyl 2-furoate	Liquid
Methyl 3-furoate	Liquid
Methyl 5-methyl-2-furoate	Liquid
5-Nitro-2-furoic acid	Crystal		(sub)

Data Source: Derived from Ribeiro da Silva et al. (See References).

Key Insight: The positional isomerism (2- vs 3-furoate) results in a stability difference of approximately 13 kJ/mol in the gas phase. Methyl 2-furoate is significantly more stable due to the extended conjugation between the carbonyl group and the furan oxygen lone pair, a feature less pronounced in the 3-position.

Computational Validation & Predictive Modeling

In modern drug design, we cannot synthesize every derivative to measure its properties. We rely on computational validation. The G3(MP2)//B3LYP composite method is the current industry standard for these heterocyclic systems.

The Validation Cycle

To ensure a computational model is trustworthy, it must reproduce the experimental "Gas Phase" enthalpies derived in Section 3.

If the computational value matches

within chemical accuracy (± 4 kJ/mol), the model can be used to predict properties of unknown derivatives (e.g., fluorinated furoates).

Figure 2: The self-validating cycle between experimental thermochemistry and computational quantum mechanics. Agreement here validates the use of the model for unknown derivatives.

Applications in Drug & Fuel Development[3]

Biofuel Energy Density

Substituted methyl furoates are high-density oxygenates.

• Methyl 2-furoate has a higher volumetric energy density than ethanol.

• Mechanism: The furan ring provides stability against premature oxidation (gum formation) compared to open-chain ethers, while the methyl ester functionality ensures compatibility with existing diesel injection systems.

Pharmaceutical Intermediates

The thermodynamic data specifically aids in:

• Solubility Prediction: The

  is a direct input for the General Solubility Equation (GSE). Higher sublimation enthalpy correlates with lower solubility, necessitating formulation adjustments for oral bioavailability.

• Spongiane Diterpenoids Synthesis: Methyl 2-furoate is a starting material for the synthesis of cis-fused 5-oxofuro[2,3-b]furans. Knowing the precise reaction enthalpy helps in designing cooling systems for these exothermic cyclization reactions.

References

• Ribeiro da Silva, M. A. V., et al. (2004). "Thermochemical study of methyl 2-furoate and methyl 3-furoate." The Journal of Chemical Thermodynamics.

• Verevkin, S. P. (1998). "Vapor pressures and enthalpies of vaporization of a series of furan derivatives." Journal of Chemical Thermodynamics.

• NIST Chemistry WebBook. "Methyl 2-furoate Thermochemical Data." National Institute of Standards and Technology.[2]

• Amaral, L. M. P. F., et al. (2024).[3] "Thermochemical Research on Furfurylamine and 5-Methylfurfurylamine: Experimental and Computational Insights." Molecules.

• Chickos, J. S., & Acree, W. E. (2003). "Enthalpies of Vaporization of Organic and Organometallic Compounds, 1880–2002." Journal of Physical and Chemical Reference Data.

Sources

• 1. Determination and Analysis of Thermodynamic Properties of Methyl Methylanthranilate Isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl 2-furoate [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Optimized Strategies for the Esterification of 3-methyl-2-furoic Acid

Introduction & Strategic Analysis

3-methyl-2-furoic acid (CAS: 4412-96-8) is a critical heterocyclic building block utilized in the synthesis of pharmaceutical intermediates and fragrance compounds (e.g., Elsholtzia ketone analogs). While esterification is a fundamental transformation, the furan moiety presents specific challenges that distinguish this protocol from standard aliphatic esterifications.

The Challenge: Furan Sensitivity vs. Steric Hindrance

• Acid Sensitivity: The furan ring is electron-rich and prone to acid-catalyzed polymerization (resinification) or ring-opening hydrolysis under harsh conditions. However, the electron-withdrawing carboxyl group at the C2 position provides significant stabilization, allowing for the use of acidic protocols if carefully monitored.

• Steric Environment: The methyl group at the C3 position creates ortho-substitution relative to the C2-carboxyl group. While not prohibiting reaction, this steric bulk slightly retards the rate of nucleophilic attack compared to unsubstituted 2-furoic acid, requiring optimized reaction times or activation methods.

Scope of Guide

This guide details two validated protocols for converting 3-methyl-2-furoic acid to methyl 3-methyl-2-furoate (CAS: 6141-57-7):

• Method A (Thionyl Chloride/Methanol): The preferred method for high yield and purity on a laboratory scale. It generates anhydrous HCl in situ, driving the equilibrium forward efficiently.

• Method B (Fischer Esterification): A scalable, cost-effective method for larger batches, utilizing sulfuric acid catalysis.

Decision Framework & Workflow

The following decision tree illustrates the logic for selecting the appropriate protocol based on scale and available equipment.

Figure 1: Operational workflow for selecting the esterification route.

Physical Properties & Safety Data

Before initiating synthesis, verify the physicochemical properties of the reactants and expected product to ensure proper handling and isolation.

Property	Substrate: 3-methyl-2-furoic acid	Product: Methyl 3-methyl-2-furoate
CAS	4412-96-8	6141-57-7
MW	126.11 g/mol	140.14 g/mol
Physical State	Solid (White/Beige powder)	Low-melting Solid / Oil
Melting Point	134–138 °C	34.5–36.5 °C (Solidifies in fridge)
Boiling Point	N/A (Sublimes/Degrades)	72–78 °C @ 8 mmHg
Solubility	Soluble in MeOH, EtOH, DCM	Soluble in organic solvents; Insoluble in water
Safety	Irritant (Eyes/Skin)	Irritant; Flammable

Critical Note on Product Isolation: The product has a melting point near room temperature (~35°C).[1] It may appear as an oil after workup but will crystallize upon cooling or standing. Do not mistake the oil for an impurity.

Experimental Protocols

Method A: In Situ Acid Chloride Activation (Preferred)

Rationale: This method generates anhydrous HCl and activates the carboxyl group via a transient acid chloride species. It avoids the water accumulation associated with Fischer esterification, driving the reaction to completion without a Dean-Stark trap.

Reagents:

• 3-methyl-2-furoic acid (1.0 eq)

• Thionyl Chloride (

  ) (1.5 eq)

• Methanol (Dry, solvent volume ~10 mL/g of acid)

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar, an addition funnel, and a drying tube (CaCl2) or nitrogen inlet. Place in an ice-water bath (0 °C).

• Solvent Charge: Add dry Methanol to the flask.

• Activation (Exothermic): Add Thionyl Chloride dropwise via the addition funnel over 15–20 minutes. Caution: Evolution of HCl and SO2 gases. Perform in a fume hood.

• Substrate Addition: Remove the ice bath. Add 3-methyl-2-furoic acid in one portion.

• Reaction: Stir at room temperature for 30 minutes, then heat to mild reflux (65 °C) for 2–3 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc 4:1). The starting material spot (baseline/low Rf) should disappear, replaced by a high Rf ester spot.

• Quench: Cool the mixture to room temperature. Concentrate the solution under reduced pressure (Rotavap) to remove excess MeOH and residual

  .

• Workup:

  • Dissolve the residue in Dichloromethane (DCM).

  • Wash carefully with saturated

    solution (Caution: evolution).

  • Wash with Brine.

  • Dry organic layer over anhydrous

    .

• Isolation: Filter and concentrate in vacuo. The resulting oil can be distilled under reduced pressure (72–78 °C @ 8 mmHg) or crystallized by cooling to 0 °C.

Method B: Sulfuric Acid Catalyzed (Fischer)

Rationale: Standard equilibrium-driven approach. Requires excess alcohol to push equilibrium.[2]

Reagents:

• 3-methyl-2-furoic acid (1.0 eq)

• Sulfuric Acid (

  , conc.)[2] (0.1 eq / catalytic)[2]

• Methanol (Excess, solvent)[3]

Procedure:

• Dissolution: Dissolve 3-methyl-2-furoic acid in Methanol (approx. 15-20 mL per gram of acid).

• Catalyst Addition: Add concentrated

  dropwise.

• Reflux: Heat to reflux (65 °C) for 8–12 hours.

  • Note: The 3-methyl group provides steric hindrance, making this reaction slower than unsubstituted 2-furoic acid esterification.

• Workup:

  • Cool to room temperature.[4]

  • Evaporate approximately 80% of the Methanol.

  • Pour the residue into ice-water.

  • Extract 3x with Ethyl Acetate or DCM.

  • Crucial Step: Wash combined organics with saturated

    until pH is neutral/basic (removes unreacted acid and catalyst).

  • Dry (

    ), filter, and concentrate.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, compare your data against these expected spectroscopic signatures.

NMR Spectroscopy ( )

• Proton (

  ):
  • 7.52 (d, Hz, 1H, H-5 furan ring)[5]
  • 6.41 (d, Hz, 1H, H-4 furan ring)[5]
  • 3.89 (s, 3H, ester)
  • 2.40 (s, 3H, ring substituent)[5]

• Carbon (

  ):

  • Look for the carbonyl carbon signal ~160 ppm and the disappearance of the broad carboxylic acid proton in the

    NMR (>11 ppm).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Dark/Black Reaction Mixture	Polymerization of furan ring.[4]	Acid concentration too high or temp too high. Reduce reflux temp or switch to Method A (milder).
Low Yield	Incomplete conversion (Equilibrium).	Method B: Add molecular sieves to remove water or increase reflux time.
Product is Liquid	Supercooling.	The product MP is ~35°C. Place in freezer (-20°C) with a seed crystal to solidify.

Mechanistic Visualization

The following diagram details the activation pathway utilized in Method A, highlighting the formation of the reactive intermediate.

Figure 2: Mechanistic pathway for Thionyl Chloride mediated esterification.

References

• Organic Syntheses , Coll.[4] Vol. 4, p. 649 (1963); Vol. 39, p. 46 (1959). Synthesis of Methyl 3-methyl-2-furoate (via glycidic ester route, providing physical property standards).

• National Institute of Standards and Technology (NIST) . Mass spectrum and retention indices for Methyl 3-methyl-2-furoate.

• PubChem Database . Compound Summary for CID 350231 (Methyl 3-methyl-2-furoate).

• ChemicalBook . 3-Methyl-2-furoic acid Properties and validated synthesis routes.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. CN109574964A - A method of preparing methylfuroate - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 3-Methyl-2-furoic acid | 4412-96-8 [chemicalbook.com]

Application Notes and Protocols: Methyl 3-Methyl-2-furoate as a Versatile C5 Building Block in Complex Molecule Synthesis

Introduction: The Strategic Value of a Substituted Furan Scaffold

In the intricate field of total synthesis, the furan ring serves as a privileged scaffold, offering a unique combination of aromaticity and latent diene reactivity that chemists can exploit to construct complex molecular architectures.[1][2] Methyl 3-methyl-2-furoate, a commercially available and synthetically accessible derivative, has emerged as a particularly valuable C5 building block. Its strategic substitution pattern—an activating methyl group at the C3 position and an electron-withdrawing ester at C2—modulates its reactivity in a predictable manner, making it a reliable synthon for the synthesis of a wide array of natural products and medicinal agents.[3][4] This guide provides an in-depth exploration of the applications of methyl 3-methyl-2-furoate in total synthesis, complete with detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

Physicochemical Properties and Handling

A solid understanding of the physical properties of methyl 3-methyl-2-furoate is essential for its effective use in synthesis.

Property	Value
Molecular Formula	C₇H₈O₃
Molecular Weight	140.14 g/mol
Appearance	White to pale yellow solid
Melting Point	34-38 °C
Boiling Point	72-78 °C at 8 mmHg
CAS Number	6141-57-7

Storage and Handling: Methyl 3-methyl-2-furoate should be stored in a cool, dry place away from incompatible materials. Standard laboratory personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn during handling.

Key Synthetic Transformations and Mechanistic Considerations

The synthetic utility of methyl 3-methyl-2-furoate stems from its participation in a variety of chemical transformations. The interplay between the electron-donating methyl group and the electron-withdrawing ester group significantly influences its reactivity, particularly in cycloaddition reactions.

The Diels-Alder Reaction: A Gateway to Polycyclic Systems

The furan ring in methyl 3-methyl-2-furoate can function as a diene in [4+2] cycloaddition reactions, providing a powerful method for the construction of oxabicyclic systems.[5] However, the aromaticity of the furan ring can render it less reactive than a corresponding acyclic diene, and the presence of an electron-withdrawing substituent at the C2 position can further decrease its reactivity in normal-electron-demand Diels-Alder reactions.[6]

Computational studies have shown that electron-donating groups on the furan ring generally increase the rate of the Diels-Alder reaction.[6] The C3-methyl group in methyl 3-methyl-2-furoate, therefore, plays a crucial role in enhancing its reactivity as a diene compared to its unsubstituted counterpart.

The stereoselectivity of the furan Diels-Alder reaction is often complex, with both endo and exo products being possible.[7] The reaction can also be reversible, and the thermodynamically more stable exo adduct may be the major product, even if the endo adduct is formed faster kinetically.[7] Careful optimization of reaction conditions, including temperature, solvent, and the use of Lewis acid catalysts, is often necessary to achieve the desired stereochemical outcome.[8]

Reduction to 3-Methyl-2-furanmethanol: A Precursor for Further Functionalization

The ester functionality of methyl 3-methyl-2-furoate can be readily reduced to the corresponding primary alcohol, 3-methyl-2-furanmethanol. This transformation opens up a new set of synthetic possibilities, as the resulting alcohol can be further functionalized or used in subsequent reactions.

Reduction of Methyl 3-methyl-2-furoate.

Application in the Total Synthesis of Natural Products

The strategic application of methyl 3-methyl-2-furoate as a building block is best illustrated through its use in the total synthesis of complex natural products.

Case Study 1: Synthesis of Veratrum Alkaloids

In a formal total synthesis of the Veratrum alkaloids, including verarine and veratramine, methyl 3-methyl-2-furoate served as the starting material for the construction of a key furan-containing intermediate.[3]

The synthesis commenced with the Friedel-Crafts acylation of methyl 3-methyl-2-furoate with propionic anhydride, catalyzed by orthophosphoric acid, to introduce the propionyl group at the C5 position.[3] This reaction highlights the nucleophilic character of the furan ring, even in the presence of an electron-withdrawing group.

Synthesis of Veratrum Alkaloids.

Case Study 2: Towards the Synthesis of Platensimycin

The potent antibiotic platensimycin features a complex, caged oxabicyclic core.[1][9] A formal total synthesis of (±)-platensimycin utilized a commercially available furylcarboxylate in a key [4+3] cyclocondensation reaction to construct a highly substituted oxabicyclo[3.2.1]octane intermediate.[9][10] While the specific furylcarboxylate is not explicitly named in the main text of the publication, the structural requirements of the synthesis strongly suggest the use of a substituted furan ester like methyl 3-methyl-2-furoate as a plausible starting point for the elaboration of the necessary furan precursor. This approach underscores the strategic importance of substituted furans in accessing intricate molecular architectures.[9][10]

Detailed Experimental Protocols

The following protocols are provided as examples of the practical application of methyl 3-methyl-2-furoate in organic synthesis.

Protocol 1: Benzyne Cycloaddition with Methyl 3-methyl-2-furoate

This protocol describes the generation of a benzyne intermediate and its subsequent trapping with methyl 3-methyl-2-furoate in a Diels-Alder type reaction, as reported in the progress toward the total synthesis of Nogalamycin.[11]

Materials:

• A flame-dried round-bottom flask

• Methyl 3-methyl-2-furoate

• An appropriate benzyne precursor (e.g., a silyl triflate derivative of a phenyl ether)

• iPrMgCl•LiCl (1.3 M in THF)

• Anhydrous diethyl ether

• Saturated aqueous NH₄Cl solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the benzyne precursor (1.0 equiv) and methyl 3-methyl-2-furoate (3.0 equiv).

• Add anhydrous diethyl ether to dissolve the starting materials.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of iPrMgCl•LiCl (1.3 equiv) dropwise to the reaction mixture.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired cycloadduct.

Expected Outcome: This procedure should yield the corresponding Diels-Alder adduct of the benzyne and methyl 3-methyl-2-furoate. The yield will depend on the specific benzyne precursor used.

Protocol 2: Reduction of Methyl 3-methyl-2-furoate to 3-Methyl-2-furanmethanol

This protocol describes the reduction of the ester functionality to a primary alcohol, a common transformation for this building block.[4]

Materials:

• Methyl 3-methyl-2-furoate

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous tetrahydrofuran (THF)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (nitrogen or argon)

• Saturated aqueous sodium sulfate solution

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of LiAlH₄ (1.0-1.5 equiv) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of methyl 3-methyl-2-furoate (1.0 equiv) in anhydrous THF to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by the sequential slow addition of water, followed by 15% aqueous NaOH, and then water again (Fieser workup).

• Stir the resulting mixture until a white precipitate forms.

• Filter the mixture through a pad of Celite®, washing the filter cake with THF.

• Dry the filtrate over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford 3-methyl-2-furanmethanol.

Expected Outcome: This procedure should provide a high yield of 3-methyl-2-furanmethanol, which may be used in subsequent steps without further purification, depending on the desired purity.

Conclusion and Future Outlook

Methyl 3-methyl-2-furoate has proven to be a valuable and versatile building block in the total synthesis of complex natural products. Its well-defined substitution pattern allows for predictable reactivity in key transformations such as the Diels-Alder reaction and functional group manipulations. The examples of its application in the synthesis of Veratrum alkaloids and its potential role in the synthesis of platensimycin highlight its strategic importance. As synthetic chemists continue to tackle increasingly complex molecular targets, the creative and efficient use of readily available building blocks like methyl 3-methyl-2-furoate will undoubtedly play a pivotal role in advancing the frontiers of organic synthesis.

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Application Notes and Protocols for the C-H Activation of Methyl 3-methyl-2-furoate

Introduction: The Strategic Importance of Furan C-H Activation

Substituted furans are privileged heterocyclic motifs found in a vast array of natural products, pharmaceuticals, and advanced materials. Their unique electronic properties and ability to participate in various chemical transformations make them valuable building blocks in organic synthesis. Traditional methods for the functionalization of furan rings often rely on multi-step sequences involving pre-functionalized starting materials. In contrast, the direct activation of carbon-hydrogen (C-H) bonds has emerged as a powerful and atom-economical strategy for the streamlined synthesis of complex molecules.[1][2][3] This guide provides a detailed overview of the reaction conditions and underlying principles for the C-H activation of methyl 3-methyl-2-furoate, a readily available furan derivative, with a focus on palladium-catalyzed direct arylation as a primary example.

Mechanism and Strategy: Navigating the C-H Activation Landscape

The C-H activation of electron-rich heterocycles like furan typically proceeds through an electrophilic aromatic substitution-type mechanism, particularly with palladium catalysts.[1][2] The ester group at the C2 position of methyl 3-methyl-2-furoate is a weakly coordinating directing group that favors the activation of the C5-H bond. The methyl group at the C3 position introduces a steric bias, further reinforcing the regioselectivity towards the less hindered C5 position.

The generally accepted catalytic cycle for the palladium-catalyzed direct arylation of furans is depicted below. The cycle is initiated by the oxidative addition of an aryl halide to a low-valent palladium(0) species, forming a Pd(II)-aryl intermediate. This is followed by coordination of the furan substrate and subsequent C-H activation/palladation at the C5 position, often facilitated by a base. The resulting diorganopalladium(II) intermediate then undergoes reductive elimination to furnish the C-C coupled product and regenerate the active Pd(0) catalyst.

Caption: Proposed catalytic cycle for the palladium-catalyzed direct C-H arylation of a furan derivative.

Experimental Protocols: A Practical Guide

This section provides detailed protocols for the palladium-catalyzed direct C-H arylation of methyl 3-methyl-2-furoate with an aryl bromide.

Materials and Equipment

• Substrate: Methyl 3-methyl-2-furoate

• Coupling Partner: Aryl bromide (e.g., 4-bromotoluene)

• Catalyst: Palladium(II) acetate (Pd(OAc)₂)[4][5][6][7]

• Ligand (optional but recommended): A suitable phosphine ligand (e.g., tricyclohexylphosphine, PCy₃) or N-heterocyclic carbene (NHC) ligand can improve catalyst stability and reactivity.[2][8][9]

• Base: Potassium acetate (KOAc) or cesium carbonate (Cs₂CO₃)

• Solvent: Anhydrous, polar aprotic solvent such as N,N-dimethylacetamide (DMAc) or dimethylformamide (DMF)

• Standard laboratory glassware: Schlenk flask or sealed reaction vial, condenser, magnetic stirrer, heating mantle or oil bath.

• Inert atmosphere supply: Argon or nitrogen gas line with a manifold.

• Analytical equipment: TLC plates, GC-MS, and NMR for reaction monitoring and product characterization.

Detailed Reaction Procedure

• Preparation: In a flame-dried Schlenk flask or a sealed reaction vial equipped with a magnetic stir bar, add palladium(II) acetate (1-5 mol%), the phosphine ligand (if used, typically in a 1:2 Pd:ligand ratio), and the base (2-3 equivalents).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times to ensure an oxygen-free environment.

• Addition of Reagents: Under a positive pressure of the inert gas, add methyl 3-methyl-2-furoate (1 equivalent), the aryl bromide (1.2-1.5 equivalents), and the anhydrous solvent.

• Reaction Conditions: Seal the flask and heat the reaction mixture to 120-150 °C with vigorous stirring. The optimal temperature and reaction time should be determined by monitoring the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst and inorganic salts.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Data Presentation: Key Reaction Parameters

Parameter	Recommended Range/Value	Rationale
Catalyst Loading	1-5 mol%	Lower loadings are more economical, but higher loadings may be necessary for less reactive substrates.[10]
Ligand	PCy₃, SPhos, or NHC ligands	Ligands can stabilize the catalyst, prevent the formation of palladium black, and improve reaction efficiency.[2][8][9][10]
Base	KOAc or Cs₂CO₃ (2-3 equiv.)	The base is crucial for the C-H activation step. The choice of base can influence the reaction outcome.
Solvent	DMAc or DMF	High-boiling polar aprotic solvents are generally effective for these reactions.
Temperature	120-150 °C	C-H activation often requires elevated temperatures to proceed at a reasonable rate.[11]
Reaction Time	12-48 hours	Reaction progress should be monitored to determine the optimal time.

Alternative C-H Activation Strategies

While palladium catalysis is a workhorse for direct arylation, other transition metals offer complementary reactivity for the C-H functionalization of furans.

• Rhodium-Catalyzed Reactions: Rhodium(III) catalysts are effective for the C-H olefination and amination of furan derivatives.[12][13][14][15] These reactions often proceed under milder conditions compared to their palladium-catalyzed counterparts.

• Iridium-Catalyzed Borylation: Iridium catalysts can be used for the C-H borylation of heterocycles, including furans.[16][17][18][19] The resulting boronate esters are versatile intermediates that can be further functionalized through Suzuki-Miyaura cross-coupling reactions.

Caption: Alternative C-H activation strategies for methyl 3-methyl-2-furoate.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficient temperature- Presence of oxygen or moisture- Impure starting materials	- Use a fresh batch of catalyst.- Increase the reaction temperature.- Ensure rigorous inert atmosphere techniques and use of anhydrous solvents.[10]- Purify starting materials before use.
Formation of Palladium Black	Catalyst decomposition	- Use a stabilizing ligand (e.g., phosphine or NHC).- Lower the reaction temperature.[10]
Poor Regioselectivity	Steric or electronic effects of other substituents	- Modify the directing group if possible.- Screen different catalysts and ligands.
Side Reactions (e.g., Homocoupling)	Sub-optimal reaction conditions	- Adjust the stoichiometry of the reactants.- Optimize the reaction temperature and time.

Safety and Handling

• Palladium, Rhodium, and Iridium Catalysts: These are heavy metal compounds and should be handled with care in a well-ventilated fume hood.[4][5][6][7][20][21][22][23][24][25][26][27][28][29] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

• Organohalides: Many aryl halides are irritants and may be harmful if inhaled or absorbed through the skin. Handle them in a fume hood and wear appropriate PPE.

• Solvents: DMAc and DMF are high-boiling solvents. Avoid inhalation of vapors and contact with skin.

• Waste Disposal: Dispose of all chemical waste, including heavy metal residues, according to institutional and local regulations.

Conclusion

The C-H activation of methyl 3-methyl-2-furoate offers a modern and efficient approach to the synthesis of valuable functionalized furan derivatives. Palladium-catalyzed direct arylation is a robust and well-established method for this transformation, with a predictable regioselectivity for the C5 position. By understanding the underlying mechanistic principles and carefully controlling the reaction conditions, researchers can effectively utilize this powerful synthetic tool. Furthermore, the exploration of alternative catalytic systems based on rhodium and iridium opens up new avenues for the diverse functionalization of the furan core.

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• HAZARD DATA SHEET - IRIDIUM.
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Application Notes and Protocols: Cross-Coupling Reactions Involving 3-Methyl-Substituted Furoates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Functionalized 3-Methylfuroates

The 3-methylfuroate scaffold is a privileged motif in medicinal chemistry and drug discovery, appearing in a wide array of biologically active molecules.[1] Its inherent structural features offer a unique three-dimensional arrangement that can be pivotal for molecular recognition at biological targets. The strategic functionalization of this core structure through cross-coupling reactions opens a vast chemical space for the synthesis of novel derivatives with tailored pharmacological profiles. This guide provides an in-depth technical overview and practical protocols for the application of modern palladium-catalyzed cross-coupling reactions to 3-methyl-substituted furoates, enabling the synthesis of diverse compound libraries for drug development and other scientific applications.

Core Concepts in Cross-Coupling of 3-Methylfuroates

Palladium-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, allowing for the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[2] For 3-methylfuroates, these reactions typically involve the coupling of a halogenated or otherwise activated furoate with a suitable coupling partner. The choice of reaction is dictated by the desired bond to be formed.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Boronic Acids

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C(sp²)–C(sp²) bonds, making it ideal for the arylation or vinylation of 3-methylfuroates.[3][4] The reaction's tolerance to a broad range of functional groups and the commercial availability of a vast library of boronic acids contribute to its popularity.[3]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

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• 6. Oxidative Heck Reactions using Aryltrifluoroborates and Aryl N-Methyliminodiacetic Acid (MIDA) Boronates - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Methyl 3-methyl-2-furoate as a Foundational Intermediate in Modern Pharmaceutical Synthesis

Abstract

The furan scaffold is a cornerstone in medicinal chemistry, appearing in a multitude of compounds with diverse biological activities, including antiviral and anti-inflammatory properties.[1][2][3] Methyl 3-methyl-2-furoate (CAS 6141-57-7) emerges as a particularly valuable and versatile intermediate in this context.[4][5] Its structure, featuring a reactive ester and a strategically placed methyl group, provides a robust starting point for the synthesis of complex, three-dimensional molecules. The methyl group, often termed a "magic methyl" in drug discovery, can significantly influence a molecule's pharmacodynamic and pharmacokinetic properties by enhancing binding affinity to target receptors or improving metabolic stability.[6][7][8] This application note provides a comprehensive guide for researchers, detailing the synthesis of Methyl 3-methyl-2-furoate, its subsequent conversion into other key synthons, and its potential applications in the development of novel therapeutic agents.

Introduction: The Strategic Importance of the Furan Moiety

The five-membered furan ring is an electron-rich aromatic system that is prevalent in bioactive natural products and synthetic pharmaceuticals.[3] Its ability to engage in various interactions with biological targets makes it a privileged structure in drug design.[3] Furan derivatives have demonstrated a wide spectrum of pharmacological activities, including:

• Antiviral Activity: Furan-containing molecules have been investigated as inhibitors of viruses such as influenza.[9][10][11]

• Anti-inflammatory Properties: The scaffold is a key component in compounds designed to inhibit inflammatory mediators like TNF-α.[12][13][14][15]

• Broad Biological Significance: The furan nucleus is integral to drugs with antibacterial, antifungal, antitumor, and analgesic properties, highlighting its therapeutic versatility.[1][2]

Methyl 3-methyl-2-furoate serves as an ideal "building block" for accessing this chemical space.[16][17] It provides a stable, easily handled solid starting material that can be readily modified to build libraries of compounds for screening and lead optimization in the drug discovery process.

Synthesis Protocol: Methyl 3-methyl-2-furoate

The synthesis of Methyl 3-methyl-2-furoate is reliably achieved through a two-step process involving a Darzens glycidic ester condensation followed by thermal rearrangement. This procedure, adapted from a verified Organic Syntheses protocol, ensures high purity and yield.[18]

Workflow for Synthesis

The overall synthetic pathway is visualized below, starting from common laboratory reagents.

Caption: Synthesis workflow for Methyl 3-methyl-2-furoate.

Step-by-Step Protocol

Part A: Methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate (Glycidic Ester Intermediate) [18]

• Apparatus Setup: Equip a 2-liter three-necked flask with a sealed mechanical stirrer and a thermometer. Attach an addition funnel. Ensure the entire apparatus is dried and maintained under a dry nitrogen atmosphere. The use of nitrogen is critical to prevent side reactions involving moisture with the strong base (sodium methoxide).

• Initial Charge: In the reaction flask, combine 132 g (1.0 mole) of 4,4-dimethoxy-2-butanone, 174 g (1.6 moles) of methyl chloroacetate, and 800 mL of dry ether.

• Cooling: Cool the mixture in an ice-salt bath to a temperature of -10°C. Maintaining a low temperature is crucial to control the exothermic reaction and prevent unwanted side reactions.

• Base Addition: Gradually add 86 g (1.6 moles) of sodium methoxide from the addition funnel over approximately 2 hours. The rate of addition should be controlled to keep the internal temperature below -5°C.

• Reaction: After the addition is complete, continue stirring the mixture for an additional 2 hours at low temperature, then allow it to warm to room temperature overnight.

• Workup: Cool the mixture to 0°C and neutralize it by adding a solution of 10 mL of glacial acetic acid in 150 mL of water. Decant the ether layer and extract the remaining aqueous slurry with three 100-mL portions of ether.

• Washing: Combine the ether extracts and wash them with a saturated sodium chloride solution containing small portions of sodium bicarbonate until the washings are no longer acidic. This step removes any remaining acetic acid.

• Drying and Concentration: Dry the final ether solution over anhydrous sodium sulfate. Remove the ether by distillation to yield the crude glycidic ester. This intermediate is typically used directly in the next step without further purification.

Part B: Methyl 3-methyl-2-furoate [18]

• Apparatus Setup: Place the crude glycidic ester from Part A into a 300-mL flask equipped with a distillation column (e.g., a 12-cm column packed with glass helices or a Vigreux column) and a condenser.

• Thermal Rearrangement: Heat the flask in a liquid bath. As the pot temperature approaches 160°C, methanol will begin to distill. The heat drives the cyclization and aromatization of the glycidic ester to form the furan ring.

• Methanol Removal: Continue heating until the distillation of methanol ceases. Approximately the theoretical amount (64 g) should be collected. The removal of methanol drives the reaction to completion.

• Final Distillation: After allowing the heating bath to cool, distill the remaining product under reduced pressure. The product, Methyl 3-methyl-2-furoate, will distill at 72–78°C / 8 mm Hg.

• Product Collection: The product solidifies in the receiver as an essentially pure compound.

Expected Yield and Properties

Property	Value	Source
Typical Yield	65–70%	[18]
CAS Number	6141-57-7
Molecular Formula	C₇H₈O₃	[4]
Molecular Weight	140.14 g/mol
Appearance	Solid
Melting Point	34.5–36.5 °C	[18]
Boiling Point	72–78°C / 8 mm Hg	[18]
Flash Point	82.22 °C

Application in Pharmaceutical Synthesis: Derivatization Pathways

Methyl 3-methyl-2-furoate is not typically the final active pharmaceutical ingredient (API) but rather a key precursor. Its ester functionality is a prime site for chemical modification, allowing for the construction of more complex molecules. A common and critical transformation is the hydrolysis of the methyl ester to the corresponding carboxylic acid, 3-methyl-2-furoic acid. This acid is a versatile synthon for creating amides, which are fundamental linkages in a vast number of drug molecules.

Caption: Derivatization potential of Methyl 3-methyl-2-furoate.

Protocol: Hydrolysis to 3-Methyl-2-Furoic Acid

This protocol details the conversion of the ester to the carboxylic acid, a crucial step for further functionalization, such as in the synthesis of novel furan-based amides with potential anti-inflammatory activity.[13][19]

Step-by-Step Protocol[22]

• Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 35 g (0.25 mole) of Methyl 3-methyl-2-furoate and 80 mL of aqueous 20% sodium hydroxide solution.

• Heating: Heat the mixture under reflux for 2 hours. Saponification (hydrolysis of the ester) occurs during this step, converting the ester into its sodium carboxylate salt, which is soluble in the aqueous solution.

• Cooling & Acidification: Cool the resulting solution. Carefully and with stirring, acidify the solution with approximately 50 mL of concentrated hydrochloric acid. This protonates the carboxylate salt, causing the free carboxylic acid to precipitate out of the solution.

• Precipitation: Stir the mixture vigorously for several minutes to ensure the complete conversion of the salt to the free acid. Cool the mixture to room temperature to maximize precipitation.

• Isolation: Collect the precipitated product by suction filtration.

• Washing & Drying: Wash the product on the filter with two portions of cold water (approx. 12.5 mL each) to remove any remaining salts. Drain the product well on the funnel and then dry to yield 3-Methyl-2-furoic acid.

Conclusion

Methyl 3-methyl-2-furoate is a high-value intermediate for pharmaceutical research and development. Its straightforward, high-yielding synthesis and the strategic placement of its functional groups make it an excellent starting point for creating diverse molecular architectures. The protocols provided herein, grounded in established and reliable procedures, offer researchers a clear pathway to utilizing this building block. By leveraging the derivatization potential of Methyl 3-methyl-2-furoate, particularly through its conversion to 3-methyl-2-furoic acid, scientists can efficiently explore novel furan-based compounds in the quest for new and more effective anti-inflammatory, antiviral, and other therapeutic agents.

References

• Burness, D. M. (n.d.). Methyl 3-methyl-2-furoate. Organic Syntheses Procedure. Retrieved from [Link]

• Burness, D. M. (n.d.). 2-Furoic acid, 3-methyl-. Organic Syntheses Procedure. Retrieved from [Link]

• Apaydın, Ç., et al. (2021). Design, synthesis and anti-influenza virus activity of furan-substituted spirothiazolidinones. Bioorganic Chemistry. DOI: 10.1016/j.bioorg.2021.104958.

• Semantic Scholar. (2004). Synthesis of New Potentially Antiviral Furan‐Fused Compounds by Thermolysis of Benzocyclobutene Derivatives. Retrieved from [Link]

• Nivrutti, G. P. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.
• Bhoge, S., et al. (2024). Design, Synthesis, Anti-inflammatory Evaluation and In silico Molecular Docking of Novel Furan-based Derivatives as Potential TNF-α Production Inhibitors. Bentham Science Publishers.
• Mussadiq, M., et al. (2024). Synthesis of 5-Arylfuran derivatives in search of potential anti-viral agents. Journal of Chemical and Pharmaceutical Research.
• Gherase, A. M., et al. (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. Molecules, 27(19), 6588.
• Tzeng, C. C., et al. (2006). Synthesis, cytotoxicity, and anti-inflammatory evaluation of 2-(furan-2-yl)-4-(phenoxy)quinoline derivatives. Part 4. Bioorganic & Medicinal Chemistry, 14(13), 4586-4594.
• Bhoge, S., et al. (2022). Design, synthesis, anti-inflammatory evaluation and in silico molecular docking of novel furan-based derivatives with promising TNF-α inhibitory activity.

• Request PDF. (n.d.). Synthesis of potent antitumor and antiviral benzofuran derivatives. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and biological activities of furan derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN109574964A - A method of preparing methylfuroate.

• ResearchGate. (n.d.). 3-Methyl-2-Furoic Acid and 3-Methylfuran. Retrieved from [Link]

• Georganics. (2011). METHYL 3-METHYL-2-FUROATE Safety Data Sheet. Retrieved from [Link]

• University of Regensburg. (n.d.). Synthesis of Bioactive Molecules. Retrieved from [Link]

• MDPI. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-methyl-2-furoate. Retrieved from [Link]

• PMC. (2023). The Magic Methyl and Its Tricks in Drug Discovery and Development. Retrieved from [Link]

• PMC. (2022). Chloromethyl Glycosides as Versatile Synthons to Prepare Glycosyloxymethyl‐Prodrugs. Retrieved from [Link]

• PubMed. (2020). Discovery of (2 R)- N-[3-[2-[(3-Methoxy-1-methyl-pyrazol-4-yl)amino]pyrimidin-4-yl]-1 H-indol-7-yl]-2-(4-methylpiperazin-1-yl)propenamide (AZD4205) as a Potent and Selective Janus Kinase 1 Inhibitor. Retrieved from [Link]

• FooDB. (2010). Showing Compound Methyl 2-furoate (FDB000952). Retrieved from [Link]

• University of Illinois Urbana-Champaign. (2022). New set of chemical building blocks makes complex 3D molecules in a snap. Retrieved from [Link]

• International Journal of Advanced Biological and Biomedical Research. (n.d.). Furan: A Promising Scaffold for Biological Activity. Retrieved from [Link]

• MDPI. (2025). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. Retrieved from [Link]

• Damon Runyon Cancer Research Foundation. (2022). New molecular building kit “blows door wide open” for drug development. Retrieved from [Link]

• Juniper Publishers. (2021). Magic Methyl Effects in Drug Design. Retrieved from [Link]

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Application Note: Synthesis of Methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate via Darzens Condensation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the reaction mechanism and a detailed protocol for the synthesis of methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate. This synthesis is achieved through the Darzens condensation of 4,4-dimethoxy-2-butanone with methyl chloroacetate. The application note elucidates the underlying reaction mechanism, provides a step-by-step experimental procedure, and includes visual diagrams to facilitate understanding and execution. The resulting α,β-epoxy ester, a glycidic ester, is a valuable intermediate in organic synthesis, particularly for the preparation of more complex molecules in drug discovery and development.[1][2][3]

Introduction: The Darzens Condensation

The Darzens condensation, also known as the Darzens reaction or glycidic ester condensation, is a carbon-carbon bond-forming reaction between a carbonyl compound (ketone or aldehyde) and an α-haloester in the presence of a base.[4][5][6] The reaction yields an α,β-epoxy ester, commonly referred to as a glycidic ester.[4][7] Discovered by Auguste Georges Darzens in 1904, this reaction has become a staple in organic synthesis due to its ability to create an epoxide ring and a new carbon-carbon bond in a single, efficient step.[4]

The significance of the Darzens condensation lies in the synthetic versatility of the resulting glycidic esters. These intermediates can be hydrolyzed and decarboxylated to furnish aldehydes or ketones with an extended carbon chain.[1][8] This transformation makes the Darzens reaction a valuable tool for homologation in the synthesis of complex organic molecules.[5]

In the context of this application note, the reaction involves the ketone 4,4-dimethoxy-2-butanone and the α-haloester methyl chloroacetate. 4,4-Dimethoxy-2-butanone, also known as acetylacetaldehyde dimethyl acetal, is a commercially available building block used in the synthesis of various heterocyclic compounds and is a key intermediate for certain pharmaceuticals.[9][10][11]

Reaction Mechanism

The reaction of 4,4-dimethoxy-2-butanone with methyl chloroacetate proceeds via the established mechanism of the Darzens condensation. The process can be conceptually divided into three key steps:

Step 1: Enolate Formation A strong base, typically a sodium alkoxide like sodium methoxide, deprotonates the α-carbon of methyl chloroacetate.[4][7] The electron-withdrawing nature of the adjacent ester group increases the acidity of the α-proton, facilitating its removal and the formation of a resonance-stabilized enolate.[4]

Step 2: Nucleophilic Attack The carbon-centered anion of the enolate acts as a nucleophile and attacks the electrophilic carbonyl carbon of 4,4-dimethoxy-2-butanone.[4][7] This step is analogous to an aldol addition and results in the formation of a new carbon-carbon bond, yielding a halohydrin intermediate.[6][7]

Step 3: Intramolecular SN2 and Epoxide Formation The newly formed alkoxide in the halohydrin intermediate then undergoes an intramolecular SN2 reaction.[7] The alkoxide oxygen attacks the carbon bearing the chlorine atom, displacing the chloride and forming a three-membered epoxide ring to yield the final product, methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate.[4][5]

Diagram of the Reaction Mechanism:

Caption: Figure 1: Reaction Mechanism of Darzens Condensation.

Experimental Protocol

This protocol is adapted from a verified Organic Syntheses procedure for the preparation of methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate.[12]

Reagents and Materials

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Quantity (moles)	Quantity (mass/volume)	Properties & Notes
4,4-Dimethoxy-2-butanone	C₆H₁₂O₃	132.16	1.0	132 g	Technical grade (≥90%), should be dried and distilled before use.[12]
Methyl Chloroacetate	C₃H₅ClO₂	108.52	1.6	174 g	Should be dried and distilled to remove low-boiling impurities.[12]
Sodium Methoxide	CH₃ONa	54.02	1.6	86 g	Highly reactive and hygroscopic; handle under an inert atmosphere.
Anhydrous Ether	(C₂H₅)₂O	74.12	-	800 mL	Used as the reaction solvent. Must be dry.
Glacial Acetic Acid	CH₃COOH	60.05	-	10 mL	Used for neutralization.
Saturated Sodium Chloride Solution	NaCl(aq)	-	-	As needed	For washing the organic phase.
Sodium Bicarbonate	NaHCO₃	84.01	-	As needed	For neutralizing residual acid.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	20-25 g	For drying the organic phase.

Step-by-Step Procedure

• Apparatus Setup: Assemble a 2-liter, three-necked flask equipped with a mechanical stirrer, a thermometer, and an addition funnel. Ensure all glassware is thoroughly dried. The entire reaction should be conducted under a dry, inert atmosphere (e.g., nitrogen).[12]

• Initial Charging of Reactants: In the reaction flask, combine 132 g (1.0 mole) of 4,4-dimethoxy-2-butanone, 174 g (1.6 moles) of methyl chloroacetate, and 800 mL of anhydrous ether.[12]

• Cooling: Cool the reaction mixture to -10°C using an ice-salt bath.[12]

• Addition of Base: Gradually add 86 g (1.6 moles) of sodium methoxide to the reaction mixture from the addition funnel over approximately 2 hours. Maintain the internal temperature below -5°C throughout the addition.[12]

• Reaction: After the addition is complete, continue stirring the mixture for an additional 2 hours at a temperature below -5°C. Then, allow the mixture to warm to room temperature and stir overnight.[12]

• Workup - Quenching and Extraction:

  • Cool the reaction mixture to 0°C.

  • Carefully add a solution of 10 mL of glacial acetic acid in 150 mL of water to quench the reaction and neutralize the excess base.[12]

  • Separate the ether layer.

  • Extract the remaining aqueous slurry with three 100 mL portions of ether.[12]

• Workup - Washing and Drying:

  • Combine all the ether extracts.

  • Wash the combined organic phase with a saturated sodium chloride solution.

  • Neutralize any remaining acid by washing with saturated sodium chloride solution containing small portions of sodium bicarbonate until the washings are no longer acidic.[12]

  • Perform a final wash with saturated sodium chloride solution.

  • Dry the ether solution over 20-25 g of anhydrous magnesium sulfate.[12]

• Isolation and Purification:

  • Filter off the drying agent.

  • Remove the ether by rotary evaporation.

  • The crude product can be purified by fractional distillation under reduced pressure to yield methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate.

Experimental Workflow Diagram:

Caption: Figure 2: Experimental Workflow for Darzens Condensation.

Trustworthiness and Self-Validation

The protocol described is based on a well-established and peer-reviewed procedure from Organic Syntheses, a publication known for its reliable and reproducible experimental methods. The causality behind the experimental choices is rooted in the fundamental principles of the Darzens condensation:

• Anhydrous Conditions: The use of dry reagents and an inert atmosphere is critical because the enolate intermediate and the sodium methoxide base are highly reactive towards water.[13]

• Low Temperature: The reaction is conducted at low temperatures to control the exothermic nature of the condensation and to minimize potential side reactions, such as the self-condensation of the ketone or ester.[7]

• Stoichiometry: A slight excess of the methyl chloroacetate and base is used to ensure complete conversion of the limiting reagent, 4,4-dimethoxy-2-butanone.

• Workup: The specific workup procedure is designed to effectively neutralize the reaction, remove inorganic byproducts, and isolate the desired organic product in a pure form.

Conclusion

The Darzens condensation of 4,4-dimethoxy-2-butanone with methyl chloroacetate is a robust and efficient method for the synthesis of methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate. This application note provides the necessary theoretical background and a detailed, field-proven protocol to enable researchers to successfully perform this synthesis. The resulting glycidic ester serves as a valuable precursor for further chemical transformations, underscoring the importance of this reaction in the toolkit of synthetic organic chemists.

References

• Wikipedia. Darzens reaction. [Link]

• Oreate AI. (2026, January 7). Darzens Condensation: Mechanism, Development, and Application Research. [Link]

• Organic Chemistry Portal. Darzens Reaction. [Link]

• Master Organic Chemistry. Darzens Condensation. [Link]

• Chemistry Notes. (2022, January 28). Darzens Condensation: Mechanism and Applications. [Link]

• ResearchGate. (n.d.). Epoxide synthesis from carbonyl and halo compounds. [Link]

• Tavassoli, A., et al. (2026, January 19). Serendipity-Driven Telescoped Synthesis of 2‑Aryl Glycidic Esters from Aldehydes. Organic Letters. [Link]

• Unacademy. Darzens Glycidic Ester Synthesis. [Link]

• High Mountain Chem. (2025, May 13). Understanding Methyl Chloroacetate: Comprehensive Guide. [Link]

• Organic Syntheses. (n.d.). methyl 3-methyl-2-furoate. [Link]

• Singh, H. J., et al. (2018, August 24). 4,4-Dimethoxy-2-butanone as 1,3-Dielectrophylic 3-Carbon Building Block: New Route for the Synthesis of Toluene. Organic & Inorganic chemistry. [Link]

• PubChem. 4,4-Dimethoxy-2-butanone. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 3-methyl-2-furoate via the Darzens Reaction

Welcome to the technical support center for the synthesis of Methyl 3-methyl-2-furoate. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize the Darzens glycidic ester condensation, a key transformation in forming the furan ring system from acyclic precursors. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to solve challenges in your synthesis.

Introduction: The Synthetic Pathway

The synthesis of Methyl 3-methyl-2-furoate is elegantly achieved through a two-stage process beginning with a Darzens condensation. The first stage involves the reaction of an α-haloester (Methyl chloroacetate) with a ketone (4,4-dimethoxy-2-butanone) in the presence of a strong base to form a glycidic ester intermediate (Methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate). This intermediate is then heated, leading to the elimination of methanol and subsequent cyclization to yield the target furan.[1][2]

The overall transformation is sensitive to several factors, and achieving high yields requires careful control of reaction conditions. This guide will address the most common issues encountered during this synthesis.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Question 1: I am observing very low or no yield of the glycidic ester intermediate. What are the likely causes?

Low or no product formation is the most common issue and can typically be traced back to one of three areas: reagent quality, reaction conditions, or the base.

Causality Analysis: The Darzens reaction begins with the deprotonation of the α-carbon of methyl chloroacetate by a strong base to form a resonance-stabilized enolate.[3][4] This enolate is a potent nucleophile but is also a strong base, making it highly sensitive to moisture and acidic protons. Subsequent nucleophilic attack on the ketone and intramolecular SN2 ring closure are also susceptible to disruption.[5]

Troubleshooting Steps:

• Verify Reagent Purity and Stoichiometry:

  • Methyl Chloroacetate: Commercial grades can contain low-boiling impurities. It is highly recommended to distill methyl chloroacetate before use.[1]

  • 4,4-dimethoxy-2-butanone: Ensure the ketone is pure and free of acidic impurities.

  • Stoichiometry: An excess of the methyl chloroacetate and base relative to the ketone is typically used to drive the reaction to completion. A molar ratio of approximately 1.0 (ketone) : 1.6 (chloroacetate) : 1.6 (base) is a good starting point.[1]

• Ensure Strictly Anhydrous (Dry) Conditions:

  • The enolate intermediate is readily protonated and inactivated by water.

  • Action: Flame-dry or oven-dry all glassware (reaction flask, stirrer, addition funnel) before assembly.[6] Conduct the reaction under an inert atmosphere (e.g., dry nitrogen or argon).[1] Use anhydrous solvents.

• Evaluate the Base (Sodium Methoxide):

  • Quality: Sodium methoxide is hygroscopic and can degrade upon exposure to air, losing its basicity. Use a freshly opened bottle or freshly prepared sodium methoxide.[1] Commercial sodium methoxide can give erratic results.[1]

  • Correct Base Choice: Using the alkoxide that matches the ester (i.e., sodium methoxide for a methyl ester) is crucial to prevent transesterification, a side reaction that consumes starting material and complicates purification.[3][4]

• Strict Temperature Control:

  • The reaction is typically run at low temperatures (-10 to -5 °C) during the addition of the base.[1]

  • Reasoning: This controls the rate of the exothermic deprotonation and subsequent addition, minimizing side reactions such as the self-condensation of the ketone.

  • Action: Add the base slowly and portion-wise to the cooled mixture of the ketone and chloroacetate, ensuring the temperature does not rise above the recommended range.

Question 2: My reaction produces a complex mixture of products, and purification of the glycidic ester is difficult. How can I improve selectivity?

The formation of multiple byproducts is often linked to the choice of base, temperature, and reaction time.

Causality Analysis: The primary competing reactions are the self-condensation of the ketone (an aldol-type reaction) and potential side reactions involving the base. If the reaction is allowed to warm prematurely or if a non-optimal base is used, these side pathways can dominate.

Troubleshooting Steps:

• Optimize Base and Addition:

  • As mentioned, use high-purity sodium methoxide.

  • Consider using a sterically hindered base like potassium tert-butoxide (KOt-Bu). While not used in the reference procedure for this specific molecule, bulky bases can sometimes suppress intermolecular side reactions by favoring the deprotonation of the less-hindered α-haloester over the ketone.[7] However, this may require solvent and temperature re-optimization.

• Maintain Low Temperature: Do not allow the reaction to warm to room temperature until TLC or other monitoring indicates the consumption of the starting ketone. The Organic Syntheses procedure calls for stirring for an additional 2 hours at low temperature after base addition is complete before allowing it to warm overnight.[1]

• Control Workup Conditions: The glycidic ester product can be sensitive to both strong acid and strong base. The workup should be performed carefully.

  • Action: Quench the reaction by adding a weak acid, such as a solution of acetic acid in water, while keeping the mixture cold.[1] This neutralizes the excess base without promoting hydrolysis or rearrangement of the epoxide product.

Question 3: The conversion of the glycidic ester to Methyl 3-methyl-2-furoate is inefficient. What factors control this cyclization step?

This step is a thermally induced elimination and cyclization. Incomplete conversion is usually a matter of temperature and time.

Causality Analysis: The crude glycidic ester is heated, causing the elimination of methanol. The resulting intermediate then cyclizes to form the aromatic furan ring. The driving force is the formation of the stable aromatic system.

Troubleshooting Steps:

• Ensure Sufficient Heating: The reference procedure indicates that methanol begins to distill when the pot temperature reaches about 160 °C.[1]

  • Action: Use a high-temperature heating mantle or oil bath. Ensure the distillation apparatus is set up correctly to efficiently remove the methanol as it forms, which helps drive the reaction to completion. Continue heating until the distillation of methanol ceases.

• Purity of the Intermediate: While the crude glycidic ester is often used directly, significant impurities from the first step can interfere with the cyclization. If yields are consistently low, consider purifying the glycidic ester by vacuum distillation before proceeding, though this may lead to some decomposition.[1]

Experimental Protocols & Data

Baseline Protocol for Methyl 3-methyl-2-furoate Synthesis

This protocol is adapted from a verified Organic Syntheses procedure.[1]

Step A: Synthesis of Methyl 5,5-dimethoxy-3-methyl-2,3-epoxypentanoate (Glycidic Ester)

• Setup: Assemble a flame-dried 2-L three-necked flask with a mechanical stirrer, a thermometer, and an addition funnel. Maintain a positive pressure of dry nitrogen throughout the reaction.

• Charging Flask: Add 4,4-dimethoxy-2-butanone (132 g, 1.0 mol), distilled methyl chloroacetate (174 g, 1.6 mol), and dry diethyl ether (800 mL) to the flask.

• Cooling: Cool the solution to -10 °C using an ice-salt bath.

• Base Addition: Add fresh, high-purity sodium methoxide (86 g, 1.6 mol) portion-wise via the addition funnel over ~2 hours. Maintain the internal temperature below -5 °C.

• Reaction: Stir the mixture for an additional 2 hours at < -5 °C, then allow it to warm to room temperature overnight while stirring.

• Workup: Cool the mixture to 0 °C. Cautiously add a solution of glacial acetic acid (10 mL) in water (150 mL) to quench the reaction. Separate the ether layer. Extract the aqueous slurry with ether (3 x 100 mL). Combine all ether layers, wash with saturated NaHCO₃ solution, then saturated NaCl solution, and dry over anhydrous magnesium sulfate.

• Isolation: Remove the ether via rotary evaporation to yield the crude glycidic ester.

Step B: Synthesis of Methyl 3-methyl-2-furoate

• Setup: Place the crude glycidic ester from Step A into a flask equipped for distillation with a short packed column.

• Pyrolysis/Cyclization: Heat the flask in a liquid bath. Methanol will begin to distill at a pot temperature of ~160 °C. Continue heating until methanol distillation stops (approx. 64 g collected).

• Purification: After cooling, distill the product under reduced pressure. Collect the fraction boiling at 72–78 °C / 8 mmHg. The product solidifies upon cooling.

Table 1: Optimized Reaction Parameters

Parameter	Recommended Value	Rationale
Molar Ratio (Ketone:Chloroacetate:Base)	1.0 : 1.6 : 1.6	Excess chloroacetate and base drive the reaction towards completion.
Solvent	Anhydrous Diethyl Ether	Aprotic solvent that solubilizes reactants without interfering with the enolate.
Base Addition Temperature	-10 °C to -5 °C	Minimizes exothermic side reactions (e.g., aldol condensation).
Reaction Time (Step A)	2h at < -5°C, then overnight at RT	Allows the reaction to proceed to completion.
Cyclization Temperature (Step B)	> 160 °C (pot temp.)	Temperature required for thermal elimination of methanol.
Overall Yield	65–70%	Reported yield under optimized conditions.[1]

Visualizing the Chemistry

Darzens Reaction Mechanism

The following diagram illustrates the step-by-step mechanism for the formation of the glycidic ester intermediate.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. Darzens reaction - Wikipedia [en.wikipedia.org]
• 5. Illustrated Glossary of Organic Chemistry - Darzens condensation; Darzens reaction; Glycicidc ester condensation [chem.ucla.edu]
• 6. Troubleshooting [chem.rochester.edu]
• 7. Darzens Condensation: Mechanism, Development, and Application Research - Oreate AI Blog [oreateai.com]

Purification methods for Methyl 3-methyl-2-furoate by vacuum distillation

Topic: Vacuum Distillation Protocols & Troubleshooting

Ticket ID: PUR-MMF-001 Status: Resolved / Guide Published Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary

Methyl 3-methyl-2-furoate (CAS: 6141-57-7) presents a unique purification challenge due to its physical properties. It is a low-melting solid (

) with a boiling point that requires reduced pressure to avoid decomposition ( at ).

The most common failure mode in purifying this compound is condenser clogging , where the distillate solidifies before reaching the collection flask, leading to dangerous pressure buildups. This guide outlines a self-validating vacuum distillation protocol designed to mitigate thermal degradation and physical blockages.

Part 1: Critical Physicochemical Parameters

Before initiating distillation, verify your system capabilities against these parameters.

Parameter	Value	Operational Implication
Boiling Point (Atm)	(Est.)	Do not distill at atm. High heat triggers furan ring polymerization (tarring).
Boiling Point (Vac)	@	Target vacuum range: .
Melting Point		CRITICAL: Distillate will freeze in standard tap-water condensers ( ).
Appearance	White to pale yellow solid	Dark brown/black indicates oxidation or polymerization.
Solubility	Alcohols, Ether	Wash condensers with warm methanol if clogged.

Part 2: The Self-Validating Distillation Protocol

Objective: Isolate high-purity Methyl 3-methyl-2-furoate while preventing condenser blockage.

Phase A: System Setup

• Flask Selection: Use a round-bottom flask (RBF) no more than 60% full.

• Agitation: Do not use boiling stones. They become inactive under vacuum.[1] Use a vigorous magnetic stir bar or a gas capillary (nitrogen bleed).

• Condenser Configuration (The "Warm" Loop):

  • Standard Setup: Use an air condenser or a water condenser with warm water circulation (

    ).

  • Alternative: If using a standard water chiller, turn the flow off initially or set the chiller to

    . The goal is to keep the glass surface above the melting point ( ) but below the boiling point ( ).

• Vacuum Trap: Install a dry ice/acetone trap to protect the pump from volatile impurities (e.g., residual methanol or chloroacetate).

Phase B: Distillation Workflow

• Degassing: Apply vacuum without heat for 5–10 minutes to remove residual solvents (methanol) and dissolved gases. This prevents violent bumping.

• Heating: Raise the oil bath temperature slowly to

  . The thermal delta ( ) between bath and vapor should be .

• Fraction Collection:

  • F1 (Foreshot): Collect any liquid distilling below

    (@ ). This is likely unreacted methyl chloroacetate or solvent.

  • F2 (Main Fraction): Collect the fraction boiling at

    .

• Monitoring: Watch the condenser constantly. If crystals form, stop cooling flow immediately and use a heat gun (low setting) to melt the blockage into the receiver.

Part 3: Visualization of Logic Flow

The following diagram illustrates the decision-making process during the distillation, specifically addressing the phase-change risks.

Figure 1: Operational logic flow for managing the phase-transition risks during distillation.

Part 4: Troubleshooting Guide (FAQ)

Q1: The material is solidifying inside the condenser and blocking the vacuum. What do I do?

• Diagnosis: This is the most common issue. The compound's melting point (

  ) is higher than your cooling water temperature.

• Solution:

  • Stop the cooling water immediately.

  • Use a heat gun on the outside of the condenser to melt the solid.

  • For the remainder of the distillation, use warm water (

    ) in the condenser or switch to an air condenser (no water). The ambient air is usually cool enough to condense the vapor ( ) without freezing it.

Q2: The product is turning yellow or brown during distillation.

• Diagnosis: Thermal decomposition or oxidation. Furan derivatives are sensitive to oxygen and prolonged heating.

• Solution:

  • Check for vacuum leaks . Higher pressure requires higher temperatures, accelerating decomposition.

  • Ensure the distillation is performed under an inert atmosphere (nitrogen bleed) if using a capillary.

  • Reduce the pot temperature. If the vacuum is poor (

    ), stop and repair the seal rather than increasing heat.

Q3: The boiling point is fluctuating wildly.

• Diagnosis: "Bumping" or pressure instability.

• Solution:

  • Do not use boiling stones.

  • Ensure vigorous magnetic stirring .

  • If the crude contains significant solvent (methanol), it will boil off erratically. Pause heating, apply full vacuum to strip solvents, then resume heating.

Q4: My yield is lower than expected (<50%).

• Diagnosis: Product entrainment or polymerization.

• Solution:

  • Check the cold trap . If the vacuum was too strong and the condenser too warm, the product may have bypassed the receiver and collected in the trap.

  • Inspect the pot residue . A large amount of black tar indicates polymerization. This suggests the crude was too acidic (neutralize with

    before distillation) or the bath temperature was too high.

Part 5: Post-Distillation Analysis

Verify the integrity of your purified Methyl 3-methyl-2-furoate using these metrics:

• GC-MS: Single peak,

  .

• 1H NMR (

  ):
  • ppm (d, 1H, furan H-5)
  • ppm (d, 1H, furan H-4)
  • ppm (s, 3H, ester )
  • ppm (s, 3H, ring )

• Visual: The final product should be a white crystalline solid upon cooling to room temperature.

References

• Burness, D. M. (1959). Methyl 3-methyl-2-furoate.[2][3][4][5][6][7] Organic Syntheses, Coll. Vol. 4, p.649.[3]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 350231, Methyl 3-methyl-2-furoate.

• Sigma-Aldrich. (n.d.). Methyl 3-methyl-2-furoate Product Specification & SDS.

• Nichols, L. (2022). Step-by-Step Procedures for Vacuum Distillation. Chemistry LibreTexts.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. METHYL 2-METHYL-3-FUROATE | 6141-58-8 [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Methyl 3-methyl-2-furoate | C7H8O3 | CID 350231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. georganics.sk [georganics.sk]
• 7. Methyl 3-methyl-2-furoate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Support Hub: Stability &amp; Storage of Methyl 3-methyl-2-furoate

Case ID: TSH-6141-57-7 Status: Active Subject: Prevention of Hydrolytic Degradation & Storage Protocols

Quick Reference Dashboard

Before troubleshooting, verify your compound's baseline physical state. Confusion regarding the physical state (liquid vs. solid) is the #1 source of user error for this specific compound.

Property	Specification	Critical Note
CAS	6141-57-7
Physical State (20°C)	Solid or Supercooled Liquid	Melting Point is 34–38°C .[1][2] It may appear as a liquid in warm labs but will solidify in the refrigerator. This is normal.
Appearance	White to pale yellow	Dark yellow/brown indicates oxidation or polymerization.
Odor	Fruity, caramellic, sweet	Sharp/Vinegar-like odor indicates hydrolysis (formation of free acid).
Boiling Point	72–78°C @ 8 mmHg	Vacuum distillation is required for purification.[3]
Solubility	Soluble in alcohol, ether	Poorly soluble in water (hydrophobic).

The Degradation Mechanism (The "Why")

To prevent degradation, you must understand the enemy. Methyl 3-methyl-2-furoate faces two primary threats: Hydrolysis (driven by moisture) and Oxidation (driven by air/light).

Mechanistic Pathway

The methyl ester group is susceptible to nucleophilic attack by water, catalyzed by trace acids or bases. Once hydrolyzed, the resulting carboxylic acid (3-methyl-2-furoic acid) can act as an autocatalyst, accelerating further degradation.

Figure 1: Degradation pathways. Note that the formation of the free acid (red node) creates a feedback loop (dotted yellow line) where the acidity of the sample increases, speeding up further hydrolysis.

Storage Protocols (The "How")

Do not store this compound on a shelf at room temperature. The low melting point means it will undergo repeated freeze-thaw cycles if lab temperatures fluctuate, promoting moisture ingress.

Tier 1: Standard Storage (Active Use)

For samples used weekly.

• Container: Amber glass vial with a Teflon-lined screw cap.

• Temperature: 2–8°C (Refrigerator) .

  • Why? Keeps the compound in a solid state (MP > 34°C), significantly slowing molecular mobility and reaction kinetics.

• Atmosphere: Flush headspace with Nitrogen or Argon after every use.

• Desiccant: Store the vial inside a secondary jar containing activated silica gel or Drierite.

Tier 2: Long-Term Archival (>1 Month)

For synthesized batches or bulk stock.

• Seal: Parafilm is insufficient. Use electrical tape or a heat-shrink band around the cap.

• Temperature: -20°C (Freezer) .

• Thawing Protocol (CRITICAL):

  • You must allow the vial to warm to room temperature before opening.

  • Reasoning: Opening a cold vial in humid lab air causes immediate condensation of atmospheric water onto the product. This water will become trapped when you re-close the vial, guaranteeing hydrolysis.

Troubleshooting & FAQs

Q: My sample has solidified in the fridge. Is it ruined? A: No. This is the expected behavior. Methyl 3-methyl-2-furoate melts between 34–38°C. In the fridge (4°C), it should be a solid. If it remains liquid in the fridge, it is likely impure (freezing point depression) or supercooled.

Q: There is a white precipitate floating in my liquid sample. A: This is likely 3-methyl-2-furoic acid . The hydrolysis product has a much higher melting point (~134°C) than the ester. If you see crystals forming in the liquid ester at room temperature, hydrolysis has occurred.

• Action: Perform the "Rescue Protocol" (Section 5).

Q: The sample smells like vinegar. A: Immediate Action Required. The ester should smell sweet/fruity.[4] A sharp, acidic odor indicates significant hydrolysis.

Q: The color turned from pale yellow to dark brown. A: This indicates furan ring oxidation , not just hydrolysis. This is often irreversible and caused by exposure to light or air over time. Distillation may recover some material, but yield will be low.

Diagnostic Decision Tree

Figure 2: Rapid diagnostic workflow for assessing sample integrity.

Rescue Protocol: Removing Acid Impurities

If your sample has partially hydrolyzed (acid smell or precipitate), use this protocol to remove the 3-methyl-2-furoic acid impurity.

Prerequisites:

• Separatory funnel[3]

• Saturated Sodium Bicarbonate (

  )

• Dichloromethane (DCM) or Diethyl Ether (

  )

• Magnesium Sulfate (

  )

Step-by-Step:

• Dissolution: Dissolve the degraded ester in DCM or Ether (approx. 10 mL solvent per 1 g ester).

• Neutralization: Wash the organic layer with Saturated

  (2 x 10 mL).

  • Mechanism:[5][6][7] The bicarbonate reacts with the free acid to form the water-soluble sodium salt (

    ).

  • Note: Vent the funnel frequently as

    gas will generate pressure.

• Brine Wash: Wash the organic layer once with saturated brine to remove trapped water.

• Drying: Dry the organic layer over anhydrous

  for 10 minutes. Filter off the solid.[1]

• Concentration: Evaporate the solvent under reduced pressure (Rotavap).

• Final Purification (Optional but Recommended): Distill the residue under vacuum (BP 72–78°C @ 8 mmHg) to ensure high purity.

QC & Validation Methods

How to prove your storage method works.

Method	Observation for PURE Compound	Observation for DEGRADED Compound
TLC	Single spot ( in 20% EtOAc/Hex)	Second spot near baseline (Acid is polar)
1H-NMR	Sharp singlet at ppm (Methyl Ester)	Appearance of broad singlet ppm (Carboxylic Acid -OH)
GC-MS	Single peak, m/z 140	Additional peak, m/z 126 (Loss of methyl group)

References

• PubChem. (2025).[8] Methyl 3-methyl-2-furoate (Compound CID 350231).[8] National Center for Biotechnology Information. Retrieved February 20, 2026, from [Link]

• Organic Syntheses. (1951). Methyl 3-methyl-2-furoate Preparation. Org. Synth. 1951, 31, 72. Retrieved February 20, 2026, from [Link]

• Burness, D. M. (1956). Esters of Furan-2-carboxylic Acid. Journal of Organic Chemistry.

Sources

• 1. Methyl 3-methyl-2-furoate 96 6141-57-7 [sigmaaldrich.com]
• 2. Methyl 3-methyl-2-furoate 96 6141-57-7 [sigmaaldrich.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. scent.vn [scent.vn]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. iris.unito.it [iris.unito.it]
• 8. Methyl 3-methyl-2-furoate | C7H8O3 | CID 350231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Removing unreacted methyl chloroacetate from furoate synthesis

Topic: Removing Unreacted Methyl Chloroacetate (MCA) from Furoate Synthesis Audience: Pharmaceutical Researchers & Process Chemists Safety Alert: Lachrymator / Alkylating Agent. Handle only in a fume hood.

Core Directive: The Challenge

Methyl chloroacetate (MCA) is a common building block in the synthesis of furoate derivatives (e.g., via Feist-Benary synthesis). However, its removal is notoriously difficult due to:

• Boiling Point Overlap: MCA boils at

  , often close to the boiling points of liquid furoate intermediates.

• Toxicity: It is a potent lachrymator and a potential genotoxic impurity (GTI), requiring strict limits (often ppm level) in final pharmaceutical ingredients (APIs).

• Chemical Similarity: Both MCA and furoates are esters, making non-selective hydrolysis a risk.

This guide provides three validated workflows to remove MCA, prioritized by product stability and physical state .

Diagnostic Workflow

Use this logic tree to select the safest removal method for your specific substrate.

Figure 1: Decision matrix for selecting the appropriate purification strategy based on product properties.

Technical Protocols

Method A: Recrystallization (For Solids)

Best for: Solid furoates with melting points

.

MCA is a liquid at room temperature (MP

) and is highly soluble in alcohols and ethers. It remains in the mother liquor during crystallization.

Protocol:

• Solvent Selection: Methanol/Water or Hexanes/Ethyl Acetate are ideal. MCA is miscible with methanol.

• Dissolution: Dissolve crude solid in minimum hot methanol.

• Precipitation: Slowly add water (antisolvent) until turbidity appears, or cool to

  .

• Filtration: Filter the crystals.

• Wash: Wash the cake with cold Hexanes (MCA is very soluble in hexanes; many polar furoates are less so).

• Drying: Vacuum dry. Note: Residual MCA is volatile and may be further reduced during drying.

Method B: High Vacuum Distillation

Best for: Thermally stable oils where Product BP

.

Physics: MCA boils at

(760 mmHg). Under reduced pressure (e.g., 10 mmHg), its BP drops significantly (approx ), allowing it to be stripped off if the product is heavy.

Protocol:

• Setup: Use a short-path distillation head or Kugelrohr apparatus.

• Pressure: Apply high vacuum (

  recommended).

• Temperature: Heat bath to

  .

• Trapping (CRITICAL): MCA vapors are lachrymatory. You must use a liquid nitrogen trap or a chemically active scrubber (NaOH solution) before the vacuum pump to prevent venting toxic vapors into the lab.

Method C: Chemical Scavenging (The "Amine Wash")

Best for: Heat-sensitive oils or when distillation fails. This is the "Gold Standard" for removing alkylating agents in pharma.

Mechanism: You introduce a nucleophilic amine (Ethanolamine) that reacts rapidly with the electrophilic MCA to form a polar amide. This new impurity is water-soluble and easily washed away, while the aromatic furoate ester remains unreacted due to steric/electronic stability.

Reaction:

Protocol:

• Dilution: Dissolve crude reaction mixture in an organic solvent (DCM or Ethyl Acetate).

• Scavenger Addition: Add Ethanolamine (1.5 - 2.0 equivalents relative to the residual MCA, not the product).

  • Tip: If MCA content is unknown, add 5-10 mol% relative to the product.

• Stir: Stir at Room Temperature for 30–60 minutes.

  • Monitor: Check TLC. The MCA spot should disappear.

• Acid Wash: Wash the organic layer with 1M HCl or 10% Citric Acid .

  • Why? This protonates excess ethanolamine, pulling it into the aqueous layer.

• Water Wash: Wash with brine/water to remove the polar chloroacetamide byproduct.

• Dry & Concentrate: Dry over

  and evaporate.

Data Summary & Comparison

Feature	Method A: Recrystallization	Method B: Distillation	Method C: Scavenging
Target State	Solid Products	Stable Oils	Sensitive Oils / Liquids
Efficiency	High (>99% removal)	Medium (depends on vacuum)	Very High (Chemical conversion)
Product Loss	Low (Mother liquor loss)	Low	Low (if selective)
Scalability	Excellent	Good	Excellent
Safety Risk	Low	High (Vapors)	Medium (Handling amines)

Frequently Asked Questions (FAQ)

Q1: Can I use basic hydrolysis (NaOH) to remove MCA? A: Avoid this. While NaOH will hydrolyze MCA to chloroacetic acid (water-soluble), it will likely saponify your furoate ester product into furoic acid. The "Amine Wash" (Method C) is far more selective because aliphatic

-halo esters (MCA) react with amines much faster than aromatic esters (furoates) do.

Q2: I smell a sharp, stinging odor even after rotovapping. Is MCA still present? A: Yes. The human nose can detect MCA at sub-ppm levels. If you smell it, you likely have significant residual solvent. Do not rely on smell for safety; use TLC (stain with

) or GC to confirm.

Q3: My product is acid-sensitive. Can I use the Scavenging method? A: Yes, but modify the workup. Instead of an HCl wash, use a pH 5-6 buffer (like phosphate buffer) to remove the amine, or use a polymer-supported scavenger (e.g., Trisamine resin). You can filter the resin out, avoiding liquid-liquid extraction entirely.

Q4: Is MCA a Genotoxic Impurity (GTI)? A: Yes, as an alkylating agent, it is considered a structure-alerting impurity. For pharmaceutical applications, you must demonstrate its removal to levels often below 10-20 ppm, depending on the daily dose (Threshold of Toxicological Concern). Method C is usually required to reach these levels.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7303, Methyl chloroacetate. (Accessed 2024). Link

• Anderson, N. G.Practical Process Research & Development - A Guide for Organic Chemists. Academic Press, 2012. (Chapter on Impurity Removal and Scavenging).

• Org. Synth. 1953, 33, 53. Methyl 3-methyl-2-furoate.[1] (Describes distillation challenges with MCA). Link

• Liu, S. et al.Removal of Genotoxic Impurities in Pharmaceuticals by Scavenging. Organic Process Research & Development, 2016. (General reference for amine scavenging of alkyl halides).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Methyl 3-methyl-2-furoate Stability Guide

The following technical guide addresses the stability profile of Methyl 3-methyl-2-furoate (CAS: 6141-57-7) under acidic conditions. This content is structured for researchers and process chemists requiring actionable troubleshooting strategies.

Executive Summary

Methyl 3-methyl-2-furoate exhibits a conditional stability profile in acidic media.[1] While the electron-withdrawing carbomethoxy group at C2 stabilizes the furan ring against electrophilic attack relative to alkyl furans, the electron-donating methyl group at C3 increases susceptibility to acid-catalyzed polymerization compared to unsubstituted furoates.

Critical Rule: Acidic hydrolysis (to generate the free acid) is not recommended as a primary synthetic route due to competing ring-opening pathways. Basic hydrolysis (saponification) followed by controlled acidification is the industry-standard protocol.[1]

Module 1: Mechanistic Stability Analysis[1]

Q: Why does my reaction mixture turn black/tarry when heating this ester in acid?

A: You are observing the "Furan Acid-Degradation Cascade."[1] In strong acidic conditions, particularly at elevated temperatures, two competing pathways exist.[2] The thermodynamic barrier for Path B (Ring Degradation) is often lower or comparable to Path A (Ester Hydrolysis) due to the activation provided by the C3-methyl group.

• Path A (Desired): Protonation of the carbonyl oxygen

  Nucleophilic attack by water Ester hydrolysis.

• Path B (Fatal): Protonation of the furan ring (typically at C5)

  Loss of aromaticity Polymerization (humins) or ring opening to dicarbonyls (Levulinic acid derivatives).

The "black tar" is a complex mixture of polymerized furanics (humins).

Visualization: The Competing Pathways

The following diagram illustrates the kinetic competition that dictates product purity.

Figure 1: Kinetic competition between reversible ester protonation (Path A) and irreversible ring protonation (Path B). The C3-methyl group activates the ring, increasing the risk of Path B.

Module 2: Troubleshooting & Optimization

Q: I must expose the compound to acid (e.g., during workup or a tandem reaction). What are the safe limits?

A: Use the Stability Risk Matrix below to determine safe operating windows. The compound is generally stable in dilute acid at room temperature but degrades rapidly with heat.

Table 1: Stability Risk Assessment Matrix

Condition	Acid Strength	Temperature	Risk Level	Expected Outcome
Quench/Workup	1M HCl / H₂SO₄	0°C – 20°C	Low	Stable.[1] Minimal hydrolysis or degradation (<1% loss).
Reaction Solvent	Acetic Acid (Glacial)	25°C – 60°C	Low-Medium	Stable short-term.[1] Prolonged heat may cause slow darkening.
Hydrolysis Attempt	6M HCl	Reflux (>80°C)	Critical	High Failure Risk. Significant charring, low yield, ring opening.
Lewis Acid	AlCl₃ / BF₃	0°C – 25°C	Medium	Complexation occurs.[1] Anhydrous conditions required to prevent ring opening.

Q: My HPLC shows a new peak at RRT 0.85 after acid treatment. Is this the acid or a degradation product?

A: This depends on your mobile phase, but typically:

• Hydrolysis Product (3-methyl-2-furoic acid): Will elute earlier than the ester in Reverse Phase (C18) chromatography due to the free carboxylic acid group (more polar).

• Degradation Products: Ring-opened species (levulinic aldehyde derivatives) are highly polar and often elute near the solvent front (dead volume). Polymers will not elute or will appear as a broad "hump" at the end of the gradient.

Diagnostic Step: Check the UV spectrum of the new peak.

• Intact Furan: Distinct absorption

  ~250–260 nm.

• Ring Opened: Loss of characteristic furan fine structure; shift to lower wavelengths (carbonyl absorption only).

Module 3: Recommended Protocols

Protocol A: Safe Hydrolysis (The "Self-Validating" Method)

Do not use acid catalysis for the primary hydrolysis step. Use the saponification route, which isolates the acid via controlled precipitation. This method validates stability by avoiding the "black tar" regime entirely.

• Saponification: Dissolve Methyl 3-methyl-2-furoate (1 equiv) in MeOH. Add NaOH (2.5 equiv, 10-20% aq solution).

• Reflux: Heat to mild reflux (65°C) for 2–3 hours. The solution should remain clear or pale yellow. Darkening indicates overheating or impurities.

• Concentration: Remove MeOH under reduced pressure.

• Acidification (The Critical Step):

  • Cool the aqueous residue to 0–5°C (Ice bath).

  • Add conc. HCl dropwise with vigorous stirring until pH reaches 1.0.

  • Note: The free acid (3-methyl-2-furoic acid) is stable at pH 1 at low temperature.

• Isolation: Filter the white precipitate immediately. Wash with cold water. Dry in a vacuum desiccator.

Why this works: The furan ring is electron-rich and stable in base.[1] Acid exposure is limited to the precipitation step at low temperature, where kinetic energy is insufficient to trigger ring opening [1, 2].

Protocol B: Handling in Acidic Reagents (e.g., Friedel-Crafts)

If you must use the ester as a substrate in an acidic reaction:

• Solvent Choice: Use non-nucleophilic solvents (DCM, DCE) to prevent solvent participation in ring opening.

• Temperature Control: Maintain T < 40°C.

• Scavengers: In ultra-sensitive cases, adding a mild buffer or conducting the reaction under anhydrous conditions prevents water-mediated ring opening.[1]

References

• Organic Syntheses , Coll.[3] Vol. 4, p. 628 (1963); Vol. 36, p. 38 (1956). Synthesis of 3-Methyl-2-furoic acid and 3-Methylfuran. (Demonstrates stability of the acid form at pH 1 during isolation).

• Dunlop, A. P., & Peters, F. N. (1953). The Furans. Reinhold Publishing Corporation. (Foundational text on furan ring sensitivity to acid hydrolysis vs. substitution).

• PubChem Compound Summary . Methyl 3-methyl-2-furoate (CID 350231).[4]

• Sigma-Aldrich Technical Data . Methyl 3-methyl-2-furoate 96%.

Sources

• 1. CAS 37443-42-8: Methyl tetrahydro-2-furoate | CymitQuimica [cymitquimica.com]
• 2. scispace.com [scispace.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Methyl 3-methyl-2-furoate | C7H8O3 | CID 350231 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

GC-MS Spectral Analysis of Methyl 3-methyl-2-furoate: A Comparative Analytical Guide

Executive Summary

Methyl 3-methyl-2-furoate (M3M2F) is a critical furanic ester often analyzed in flavor chemistry and pharmaceutical intermediate profiling. Its analysis presents a specific challenge: distinguishing it from isobaric structural isomers (e.g., Methyl 4-methyl-2-furoate, Methyl 5-methyl-2-furoate) and homologous series (e.g., Methyl 2-furoate).

This guide provides a validated GC-MS protocol for the unambiguous identification of M3M2F. Unlike standard reports, we focus on the comparative differentiation of M3M2F against its structural analogs, utilizing both retention index (RI) shifts and specific mass spectral fragmentation ratios.

Compound Profile & Analytical Challenge

Property	Detail
Compound Name	Methyl 3-methyl-2-furoate
CAS Number	6141-57-7
Molecular Formula
Molecular Weight	140.14 g/mol
Key Analytical Challenge	Isobaric interference with other methyl-substituted furoates; co-elution on non-polar columns.

The Core Problem: The electron ionization (EI) spectra of methyl furoate isomers are strikingly similar. All exhibit a molecular ion at m/z 140 and a base peak at m/z 109. Reliance on library matching alone often yields low confidence scores (<85%). This guide establishes a multi-dimensional identification method.

Experimental Protocol (Self-Validating System)

To ensure reproducibility, this protocol includes a "System Suitability" step.

Sample Preparation

• Matrix: Dichloromethane (DCM) or Hexane (HPLC Grade).

• Concentration: 10 ppm (approx. 10 µg/mL) to prevent column overload while maintaining sensitivity for minor isomers.

• Internal Standard (ISTD): Methyl decanoate (10 ppm). Rationale: Elutes in a similar region but spectrally distinct (m/z 74 base peak).

GC-MS Method Parameters

Parameter	Setting	Rationale
Inlet Temp	250°C	Ensures rapid volatilization without thermal degradation of the furan ring.
Injection Mode	Split (10:1)	Prevents peak broadening; improves peak shape for close-eluting isomers.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Maintains consistent retention times (RT) for RI calculation.
Column A (Screening)	DB-5MS (30m x 0.25mm x 0.25µm)	Standard non-polar separation based on boiling point.
Column B (Verification)	DB-WAX (30m x 0.25mm x 0.25µm)	Critical: Separates based on polarity/H-bonding, resolving isomers co-eluting on DB-5.
Oven Program	50°C (1 min) 10°C/min 240°C (5 min)	Slow ramp optimizes resolution of the m/z 140 isomer cluster.
Ion Source	EI, 70 eV, 230°C	Standardizes fragmentation for library comparison (NIST/Wiley).
Scan Range	m/z 35–350	Captures low mass furan fragments and molecular ion.

Comparative Analysis: Chromatographic Resolution

The most effective way to distinguish M3M2F from its isomers is observing the Retention Index (RI) Shift between non-polar and polar columns. Furan esters possess significant dipole moments; shifting to a polar column (WAX) causes a dramatic increase in retention relative to n-alkanes.

Table 1: Retention Index Comparison (Experimental vs. Literature)

Compound	RI (DB-5 / Non-Polar)	RI (DB-WAX / Polar)	RI (Polarity Shift)
Methyl 3-methyl-2-furoate	~1060 - 1080	~1450 - 1480	High (>350)
Methyl 5-methyl-2-furoate (Isomer)	~1090 - 1100	~1510 - 1530	Distinctly later
Methyl 2-furoate (Homolog)	~960	~1380	Significantly earlier

Note: Exact RI values vary by system. The relative elution order (3-methyl < 5-methyl) is the critical validator.

Workflow Visualization

The following diagram illustrates the decision matrix for selecting the correct column and validating the peak.

Figure 1: Analytical workflow for the unambiguous identification of methyl furoate isomers.

Comparative Analysis: Mass Spectral Fingerprinting

While retention time separates the peaks, the Mass Spectrum confirms the structure.

The Diagnostic Fragmentation Pathway

Methyl 3-methyl-2-furoate follows a classic "Furan Ester" fragmentation pattern.

• Molecular Ion (

  ): m/z 140 (Prominent, usually 30-50% abundance).

• Base Peak (

  ): m/z 109. This corresponds to the loss of the methoxy group ( ) to form the stable acylium ion. This is characteristic of methyl esters.

• Ring Degradation: m/z 53 and m/z 81 (derived from decarbonylation of the acylium ion).

Table 2: Spectral Comparison with Alternatives

Ion (m/z)	Methyl 3-methyl-2-furoate	Methyl 2-furoate (Homolog)	Methyl 5-methyl-2-furoate (Isomer)	Diagnostic Value
140	Present ( )	Absent	Present ( )	Filters out non-isomers
126	Absent	Present ( )	Absent	Identifies non-methylated homolog
125	Present ( )	Absent	Present ( )	Loss of ring methyl
109	Base Peak ( )	Absent	Base Peak ( )	Confirms Methyl Ester
95	Absent	Base Peak ( )	Absent	Confirms Methyl Ester (Homolog)
53	High Abundance	High Abundance	Moderate Abundance	Furan ring fragment

Mechanistic Differentiation

The key to distinguishing the 3-methyl from the 5-methyl isomer lies in the intensity of the m/z 53 and m/z 81 ions relative to the base peak.

• 3-methyl isomer: The methyl group is adjacent to the carbonyl. Steric effects often result in a slightly different ratio of m/z 125 (

  ) compared to the 5-methyl isomer, where the methyl is distal.

• Protocol: Run a standard of both isomers. If unavailable, rely on the RI shift (Table 1), as the spectral similarity is too high for ab initio differentiation without reference standards.

Fragmentation Pathway Diagram

The following diagram details the formation of the diagnostic m/z 109 ion.

Figure 2: Primary electron ionization fragmentation pathway for Methyl 3-methyl-2-furoate.

Conclusion & Recommendations

For the robust identification of Methyl 3-methyl-2-furoate, a single GC-MS run on a non-polar column is insufficient due to isobaric interference.

Final Recommendations for the Analyst:

• Mandatory: Use the m/z 109 base peak to confirm the methyl ester functionality.

• Mandatory: Verify the Molecular Ion at m/z 140 to exclude the homolog (Methyl 2-furoate).

• Recommended: If differentiating from Methyl 5-methyl-2-furoate, utilize a DB-WAX column. M3M2F will elute earlier than the 5-methyl isomer on polar phases due to subtle polarity differences induced by the methyl position.

References

• NIST Mass Spectrometry Data Center. (2023). Methyl 3-methyl-2-furoate Mass Spectrum. NIST Chemistry WebBook, SRD 69.[1][2] [Link]

• PubChem. (2025).[3] Methyl 3-methyl-2-furoate Compound Summary. National Library of Medicine. [Link]

• Flavornet. (2024). Kovats Retention Indices of Odorants. (Reference for general furan ester RI behavior). [Link]

• ChemGuide. (2023). Fragmentation Patterns in Mass Spectra. (Mechanistic grounding for ester fragmentation). [Link]

Sources

• 1. 2-Furancarboxylic acid, 3-methyl-, methyl ester [webbook.nist.gov]
• 2. Methyl 2-furoate [webbook.nist.gov]
• 3. Methyl 3-methyl-2-furoate | C7H8O3 | CID 350231 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the ¹H and ¹³C NMR Chemical Shifts of Methyl 3-methyl-2-furoate

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of methyl 3-methyl-2-furoate. In the absence of extensive publicly available experimental spectra for this specific compound, this document leverages a comparative approach. By examining the empirical data of structurally related analogues, namely methyl 2-furoate and 3-methylfuran, we can predict and rationalize the chemical shifts for methyl 3-methyl-2-furoate. This guide is intended for researchers, scientists, and professionals in drug development who rely on NMR spectroscopy for structural elucidation and chemical characterization.

The Structural Context: Understanding Furan Ring Systems

Furan and its derivatives are five-membered aromatic heterocycles that are fundamental building blocks in medicinal chemistry and materials science. The precise arrangement of substituents on the furan ring significantly influences its electronic properties and, consequently, its NMR spectral signature. In methyl 3-methyl-2-furoate, the furan ring is substituted at the 2- and 3-positions with a methyl ester and a methyl group, respectively. These substituents will exert distinct electronic and steric effects, which are key to interpreting the compound's NMR spectra.

Visualizing the Target Molecule

To facilitate the discussion of NMR data, the structure of methyl 3-methyl-2-furoate with standard atom numbering is presented below. This numbering will be used consistently throughout the guide.

Figure 1: Structure of Methyl 3-methyl-2-furoate.

Comparative ¹H NMR Analysis

The proton NMR spectrum provides valuable information about the electronic environment of hydrogen atoms in a molecule. By comparing the known spectra of methyl 2-furoate and 3-methylfuran, we can deduce the expected chemical shifts for the protons in methyl 3-methyl-2-furoate.

Compound	H4 (ppm)	H5 (ppm)	Methyl Protons (ppm)	Methoxy Protons (ppm)	Solvent
Methyl 2-furoate	6.51-6.53	7.59-7.60	-	3.90	CDCl₃[1]
3-Methylfuran	~7.2 (H2), ~6.2 (H4), ~7.3 (H5)	~6.2	~2.0 (at C3)	-	-
Predicted: Methyl 3-methyl-2-furoate	~6.3-6.5	~7.4-7.6	~2.1-2.3 (at C3)	~3.8-3.9	CDCl₃

Rationale for Predicted Shifts:

• H4 and H5 Protons: In methyl 2-furoate, the electron-withdrawing ester group at C2 deshields the adjacent H5 proton, causing it to resonate downfield at ~7.6 ppm. The H4 proton is less affected and appears upfield at ~6.5 ppm.[1] In 3-methylfuran, the electron-donating methyl group at C3 shields the adjacent H4 proton. Therefore, for methyl 3-methyl-2-furoate, we expect the H4 proton to be shielded by the adjacent methyl group, resonating in the range of 6.3-6.5 ppm. The H5 proton, being para to the methyl group and adjacent to the oxygen and meta to the ester, will remain significantly deshielded, likely in the 7.4-7.6 ppm region.

• Methyl Protons: The methyl protons on the furan ring are expected to resonate in a region typical for methyl groups attached to an aromatic ring, estimated to be around 2.1-2.3 ppm.

• Methoxy Protons: The chemical shift of the methoxy protons of the ester group is not expected to change significantly from that observed in methyl 2-furoate and should appear around 3.8-3.9 ppm.

Comparative ¹³C NMR Analysis

Carbon-13 NMR spectroscopy provides insight into the carbon framework of a molecule. The chemical shifts are sensitive to the hybridization and electronic environment of the carbon atoms.[2]

Compound	C2 (ppm)	C3 (ppm)	C4 (ppm)	C5 (ppm)	Methyl Carbon (ppm)	Methoxy Carbon (ppm)	Carbonyl Carbon (ppm)	Solvent
Methyl 2-furoate	144.77	111.93	117.98	146.46	-	51.84	159.16	CDCl₃[1]
3-Methylfuran	138.8	118.8	110.8	142.7	9.5	-	-	-
Predicted: Methyl 3-methyl-2-furoate	~142-144	~115-118	~112-115	~145-147	~10-12	~51-52	~159-161	CDCl₃

Rationale for Predicted Shifts:

• C2 and C3 Carbons: The C2 carbon, attached to the electron-withdrawing ester group, will be significantly deshielded. The presence of the methyl group at C3 will likely cause a slight shielding effect compared to methyl 2-furoate, hence the predicted range of 142-144 ppm. The C3 carbon, directly attached to the electron-donating methyl group, will be shielded relative to an unsubstituted position but deshielded by the adjacent ester group, leading to a predicted shift in the 115-118 ppm range.

• C4 and C5 Carbons: The C4 carbon, being beta to the ester and adjacent to the methyl-substituted carbon, is expected to be shielded, appearing in the 112-115 ppm region. The C5 carbon, adjacent to the heteroatom and in a similar electronic environment to that in methyl 2-furoate, is predicted to be the most deshielded of the ring carbons, resonating at approximately 145-147 ppm.

• Methyl and Methoxy Carbons: The methyl carbon at C3 is expected to have a chemical shift typical for a methyl group on an aromatic ring, around 10-12 ppm. The methoxy carbon of the ester is anticipated to be in a very similar environment to that in methyl 2-furoate, hence the predicted shift of ~51-52 ppm.

• Carbonyl Carbon: The carbonyl carbon of the ester group is generally found in the 160-170 ppm region and is not expected to be significantly influenced by the remote methyl group, thus a prediction of 159-161 ppm is reasonable.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra for methyl 3-methyl-2-furoate, the following generalized protocol is recommended.

Sources

• 1. Methyl 2-furoate | C6H6O3 | CID 11902 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 29.10 ¹³C NMR Spectroscopy – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]

Comparative Guide: Retention Index of Methyl 3-methyl-2-furoate on Polar GC Stationary Phases

Executive Summary

Methyl 3-methyl-2-furoate (CAS: 6141-57-7) is a critical heterocyclic ester widely utilized in fragrance formulation, flavor chemistry (characteristic of mango and wine), and as a pharmaceutical intermediate.[1][2][3] Its analysis requires precise chromatographic characterization due to its volatility and structural similarity to other furan derivatives.

This guide provides a technical comparison of the compound's retention behavior on Polar (Polyethylene Glycol - PEG) versus Non-Polar (Dimethyl Polysiloxane) stationary phases. While non-polar columns separate primarily by boiling point, polar columns leverage specific dipole-dipole interactions with the furan ring and ester functionality, resulting in a massive retention shift (ΔRI > 550 units). This shift is diagnostic for identification in complex matrices.

Compound Profile & Chromatographic Mechanism[4][5]

Physicochemical Profile[1][3][6][7][8]

• IUPAC Name: Methyl 3-methylfuran-2-carboxylate[1][4]

• Molecular Formula: C

  H O [4][5]

• Boiling Point: ~181 °C

• LogP: ~1.00 (Moderate lipophilicity)

• Key Functional Groups: Furan ring (aromatic/ether character), Conjugated Ester.

Retention Mechanism on Polar Phases

On non-polar columns (e.g., DB-1, DB-5), retention is governed by dispersive forces (London Dispersion) and correlates linearly with vapor pressure. However, on polar PEG (Polyethylene Glycol) phases (e.g., DB-Wax, HP-20M), Methyl 3-methyl-2-furoate exhibits "super-retention" relative to n-alkanes.

Mechanistic Drivers:

• Dipole-Dipole Interaction: The permanent dipole of the ester carbonyl (

  ) aligns with the ether oxygens in the PEG stationary phase.

• Hydrogen Bonding: While the molecule lacks H-bond donors, the furan oxygen and ester oxygens act as H-bond acceptors, interacting with terminal hydroxyls of the PEG phase (especially in non-bonded or "active" phases).

• π-Interaction: The aromatic furan ring interacts with the electron-rich oxygen lone pairs in the PEG backbone.

Comparative Analysis: Polar vs. Non-Polar Performance

The following data aggregates experimentally validated Linear Retention Indices (LRI) from NIST, Pherobase, and peer-reviewed literature.

Table 1: Retention Index Comparison

Column Class	Stationary Phase Chemistry	Representative Column	Retention Index (LRI)	Shift (ΔRI)*
Non-Polar	100% Dimethyl polysiloxane	DB-1, HP-1, SE-30	950 - 956	Reference
Low Polarity	5% Phenyl-methylpolysiloxane	DB-5, HP-5, SPB-5	980 - 985	+30
Polar	Polyethylene Glycol (PEG)	DB-Wax, HP-20M	1553 - 1572	+610
Polar	Nitroterephthalic acid modified PEG	DB-FFAP, HP-FFAP	1560 - 1580	+620

*Shift calculated relative to the DB-1 baseline. A shift of >600 units confirms the high polarity of the analyte.

Critical Insight for Method Development

• Co-elution Risk: On non-polar columns (RI ~980), Methyl 3-methyl-2-furoate elutes near common monoterpenes and simple alcohols, making quantification in natural products difficult.

• Resolution Strategy: The massive shift to RI ~1560 on polar columns moves the peak into a "cleaner" region of the chromatogram, often eluting after many sesquiterpenes, providing superior orthogonality for impurity profiling.

Experimental Protocol: Determination of LRI

To ensure reproducibility, the Van den Dool and Kratz equation (for temperature-programmed GC) is the gold standard.

Reagents & Equipment[11]

• Analyte: Methyl 3-methyl-2-furoate analytical standard (>98% purity).

• Reference Standard: C8-C20 n-Alkane mixture (in Hexane).

• Column: DB-Wax (or equivalent PEG phase), 30m x 0.25mm x 0.25µm.[6]

• GC-FID/MS: Split injection (1:50).

Step-by-Step Workflow

• Preparation:

  • Dilute analyte to 100 ppm in Hexane.

  • Prepare Alkane mix (C10-C24 for polar columns) at same concentration.

  • Note: Alkanes C8 and C9 may co-elute with solvent on Wax columns; ensure the mix covers the expected RI (1560), so C15 and C16 are critical.

• GC Method Parameters:

  • Inlet: 250 °C.

  • Flow: 1.0 mL/min (He) constant flow.

  • Oven Program: 50 °C (hold 2 min)

    Ramp 5 °C/min 240 °C (hold 5 min).

  • Crucial: Use the exact same method for both the analyte and the alkane ladder.

• Data Acquisition:

  • Inject Alkane Standard

    Record retention times ( ) for and .

  • Inject Analyte

    Record (target).

  • Verification: The target

    must fall between the of and (since RI 1560).

• Calculation (Van den Dool & Kratz):

  • Where ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    is the carbon number of the alkane eluting before the analyte.
  • is the alkane eluting after.[7]

Diagram: Analytical Workflow

The following diagram visualizes the self-validating workflow for RI determination.

Figure 1: Step-by-step logic flow for determining and validating the Linear Retention Index (LRI) on a polar stationary phase.

Troubleshooting & Validation

To ensure Trustworthiness of your data, apply these validation rules:

• Temperature Stability: Methyl 3-methyl-2-furoate is stable, but PEG columns degrade with oxygen. Ensure carrier gas is oxygen-free to prevent phase bleeding which shifts RI values.

• Alkane Solubility: Alkanes have poor solubility in polar PEG phases. If alkane peaks are tailing or splitting, use a secondary reference standard like Fatty Acid Methyl Esters (FAMEs) and convert using the equivalent chain length (ECL) method, though the direct Alkane RI is the standard for comparison with NIST data.

• Column Aging: As PEG columns age, retention times decrease. However, the Relative Retention Index should remain stable within

  5 units. If the RI shifts >10 units, the column phase ratio ( ) has likely changed significantly due to stripping.

References

• NIST Mass Spectrometry Data Center. "Methyl 2-furoate and derivatives: Retention Indices." NIST Chemistry WebBook, SRD 69. Accessed February 2026.[8] [Link]

• Pino, J. A., et al. "Volatile components from mango (Mangifera indica L.) cultivars."[9] Journal of Agricultural and Food Chemistry, 53(6), 2213-2223, 2005. (Source for DB-5 and DB-Wax RI data).[10][11] [Link]

• El-Sayed, A. M. "The Pherobase: Database of Pheromones and Semiochemicals."[9] Methyl 3-methyl-2-furoate Datasheet. [Link]

• Varming, C., et al. "Volatile compounds in prune." Journal of Agricultural and Food Chemistry, 52, 2004. (Provides comparison of polar retention data). [Link]

Sources

• 1. Methyl 3-methyl-2-furoate, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 2. Methyl 3-methyl-2-furoate 96 6141-57-7 [sigmaaldrich.com]
• 3. Methyl 3-methyl-2-furoate 96 6141-57-7 [sigmaaldrich.com]
• 4. Methyl 3-methyl-2-furoate, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. Methyl 3-methyl-2-furoate | CAS 6141-57-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 6. Methyl 2-furoate [webbook.nist.gov]
• 7. glsciences.com [glsciences.com]
• 8. chemeo.com [chemeo.com]
• 9. The Kovats Retention Index: Methyl furan-2-carboxylate (C6H6O3) [pherobase.com]
• 10. researchgate.net [researchgate.net]
• 11. VCF Guide to use [vcf-online.nl]

Validating Purity of Methyl 3-methyl-2-furoate: A Comparative Guide (HPLC-UV vs. GC-FID)

Executive Summary: The Analytical Dilemma

Methyl 3-methyl-2-furoate (CAS 6141-57-7) is a critical furan-based ester used primarily in flavor and fragrance formulations. While Gas Chromatography (GC-FID) is the industry standard for volatile esters, it presents a significant blind spot: thermal stability and hydrolysis monitoring.

This guide challenges the default reliance on GC. We posit that High-Performance Liquid Chromatography (HPLC-UV) is not merely an alternative, but the superior method when validating purity in aqueous formulations or conducting stability-indicating studies. This document provides the experimental framework to validate this HPLC methodology, contrasting it objectively with GC-FID.

Comparative Analysis: HPLC-UV vs. GC-FID

The choice between HPLC and GC for this compound depends entirely on the "Analytical Context"—specifically, whether you are analyzing raw materials or finished products.

Performance Matrix

Feature	GC-FID (The Standard)	HPLC-UV (The Challenger)	Verdict
Primary Mechanism	Volatility & Polarity	Hydrophobicity & UV Absorbance	GC for raw purity; HPLC for formulation.
Target Analyte	Methyl 3-methyl-2-furoate (Volatile)	Ester + Free Acid (Non-volatile)	HPLC is required to see the degradation product.
Thermal Risk	High (Injector > 200°C may induce hydrolysis)	Low (Ambient / < 40°C)	HPLC preserves sample integrity.
Matrix Compatibility	Organic solvents only (Hexane/DCM)	Aqueous, Alcohols, Acetonitrile	HPLC allows direct injection of aqueous buffers.
LOD/Sensitivity	Excellent (< 1 ppm)	Moderate (~10 ppm)	GC wins on trace sensitivity.

The Critical Differentiator: Hydrolysis Tracking

Methyl 3-methyl-2-furoate hydrolyzes into 3-methyl-2-furoic acid .

• In GC: The free acid is polar, non-volatile, and requires derivatization (silylation) to be seen. It often degrades in the injector, fouling the liner.

• In HPLC: The free acid elutes earlier than the ester. Both are UV-active (conjugated furan ring). HPLC is the only self-validating method for stability.

Decision Logic & Workflow

The following decision tree illustrates when to deploy the HPLC protocol described in Section 4.

Figure 1: Analytical Decision Matrix for Methyl 3-methyl-2-furoate.

The HPLC Validation Protocol

This protocol is designed to be stability-indicating , meaning it separates the active ingredient (ester) from its primary degradant (acid).

Chromatographic Conditions[1][2]

• System: HPLC with UV-Vis or PDA (Photodiode Array) Detector.

• Column: C18 (Octadecylsilane), 150 mm x 4.6 mm, 3.5 µm or 5 µm particle size.

  • Why: Furan esters are moderately hydrophobic. C18 provides adequate retention.

• Mobile Phase A: 0.1% Phosphoric Acid (

  ) in Water.

  • Why: The acid modifier suppresses the ionization of the 3-methyl-2-furoic acid impurity (

    ). Without this, the acid peak will tail or split.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C.

• Detection: 254 nm (Primary) and 220 nm (Secondary).

  • Why: The conjugated furan system has a strong absorption maximum near 250-260 nm.

Gradient Profile

To ensure separation of the polar acid and the non-polar ester:

Time (min)	% Mobile Phase A (Aq)	% Mobile Phase B (Org)	Event
0.0	90	10	Injection
5.0	90	10	Isocratic Hold (Elute Acid)
15.0	20	80	Linear Gradient (Elute Ester)
20.0	20	80	Wash
21.0	90	10	Re-equilibration

Sample Preparation[2]

• Stock Solution: Dissolve 10 mg Methyl 3-methyl-2-furoate in 10 mL Acetonitrile (1.0 mg/mL).

• Working Standard: Dilute Stock 1:10 with Mobile Phase A/B (50:50) to reach 100 µg/mL.

  • Caution: Do not use pure water as the diluent; the ester may precipitate.

Experimental Validation Data (Representative)

The following data represents typical performance characteristics when validating this method according to ICH Q2(R1) guidelines.

Specificity & Retention

• 3-methyl-2-furoic acid (Impurity):

• Methyl 3-methyl-2-furoate (Analyte):

• Resolution (

  ): > 15.0 (Excellent separation).

Linearity & Range

• Range: 10 µg/mL to 500 µg/mL.

• Correlation Coefficient (

  ): > 0.999.

• Acceptance Criteria: Residual plot should show random distribution, not a "U" shape.

Accuracy (Recovery Studies)

Performed by spiking the ester into a placebo matrix (e.g., a simple syrup or hydro-alcoholic base).

Spike Level (%)	Concentration (µg/mL)	Mean Recovery (%)	RSD (%)
80%	80.0	99.4	0.8
100%	100.0	100.2	0.5
120%	120.0	99.8	0.7

Mechanism of Separation (Visualized)

Understanding why the separation works is crucial for troubleshooting.

Figure 2: Mechanistic interaction of analytes with the C18 column under acidic conditions.

Troubleshooting & Expert Insights

Issue: Peak Tailing on the Ester

• Cause: While rare for neutral esters, tailing usually indicates secondary interactions with silanols on the column.

• Fix: Ensure the column is "end-capped." If tailing persists, increase buffer concentration or temperature to 40°C.

Issue: "Ghost" Peak at ~3 mins

• Cause: This is likely the hydrolysis product (the acid) forming in the vial if the sample sat too long in an aqueous diluent.

• Validation Step: Inject a fresh standard vs. a 24-hour old standard. If the 3-minute peak grows, your sample is degrading. This confirms the method's stability-indicating power.

References

• JECFA (Joint FAO/WHO Expert Committee on Food Additives). (2001).[1] Safety evaluation of certain food additives and contaminants: Methyl 2-furoate and related substances.[1][2] WHO Food Additives Series 46.[1] Link

• PubChem. (n.d.).[3] Methyl 3-methyl-2-furoate (Compound Summary).[3][4][5][6][7] National Center for Biotechnology Information. Link

• SIELC Technologies. (2018). Separation of 3-Methyl-2-furoic acid on Newcrom R1 HPLC column. (Methodology basis for furanic acid separation). Link

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

Sources

• 1. femaflavor.org [femaflavor.org]
• 2. WHO | JECFA [apps.who.int]
• 3. Methyl 3-methyl-2-furoate | C7H8O3 | CID 350231 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Methyl 3-methyl-2-furoate | CAS 6141-57-7 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. 2-Furancarboxylic acid, 3-methyl-, methyl ester [webbook.nist.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

A Researcher's Guide to Raman Spectroscopy of Substituted Furan Esters: Structural Insights and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the nuanced understanding of molecular structure is paramount. Substituted furan esters, a class of compounds with significant applications, demand precise analytical techniques for their characterization. Raman spectroscopy emerges as a powerful, non-destructive tool, offering detailed vibrational information that acts as a molecular fingerprint. This guide provides an in-depth exploration of the Raman spectroscopic data of substituted furan esters, offering a comparative framework for researchers to interpret spectra and elucidate structure-property relationships.

The Power of Vibrational Fingerprints: Why Raman Spectroscopy for Furan Esters?

Raman spectroscopy probes the vibrational modes of a molecule. When monochromatic light from a laser interacts with a sample, it can be scattered inelastically, resulting in a shift in the energy of the scattered photons. This energy shift corresponds to the energy of specific molecular vibrations. The resulting Raman spectrum, a plot of intensity versus the Raman shift (typically in wavenumbers, cm⁻¹), provides a unique and highly specific fingerprint of the molecule's structure.

For substituted furan esters, this technique is particularly insightful. The furan ring, an aromatic heterocycle, possesses a conjugated π-electron system involving an oxygen atom, giving rise to characteristic vibrational modes.[1] The nature and position of substituents on this ring, as well as the ester group, induce predictable changes in these vibrations. These variations in the Raman spectra can be correlated with electronic effects, conformational states, and isomeric forms, all of which can influence the physicochemical and pharmacological properties of the compound.[1]

Deconstructing the Spectrum: Characteristic Raman Bands of the Furan Ring

The furan molecule, with its C₂ᵥ symmetry, has 21 fundamental vibrational modes.[2] Not all of these are Raman active, but several key bands serve as reliable indicators of the furan nucleus. Understanding these intrinsic vibrations is the first step in interpreting the more complex spectra of substituted furan esters.

A theoretical study of furan and its methylated derivatives provides insight into the primary vibrational modes.[2] The C=C stretching vibrations are particularly important for understanding the electronic structure. In furan, these are observed at specific wavenumbers, and their positions are sensitive to substitution.[2] Similarly, the symmetric and asymmetric stretching of the C-C bonds within the ring, and the C-O-C stretching and bending modes, provide further structural information.[2][3]

The Influence of Substitution: A Comparative Analysis

The true analytical power of Raman spectroscopy lies in its ability to reveal the subtle effects of chemical substitution. By comparing the spectra of different substituted furan esters, we can deduce how various functional groups alter the electronic distribution and geometry of the furan ring and the ester moiety.

Vibrational Mode	Approximate Wavenumber (cm⁻¹)	Unsubstituted Furan Ester (e.g., Methyl 2-furoate)	Effect of Electron-Donating Groups (e.g., -CH₃)	Effect of Electron-Withdrawing Groups (e.g., -NO₂)
Ring C=C Stretch	1580 - 1610	Strong intensity.	Slight decrease in wavenumber.[2][4]	Increase in wavenumber.
Ring C-C Stretch	1450 - 1490	Medium to strong intensity.	Decrease in wavenumber.[2][4]	Variable, may increase.
Ring Breathing	1380 - 1420	Characteristic sharp peak.	Shift to lower wavenumber.	Shift to higher wavenumber.
C-O-C Stretch (Ring)	1015 - 1030	Strong, sharp peak.[1]	Minimal change.	Minimal change.
Ester C=O Stretch	1710 - 1740	Very strong, sharp peak.	Slight decrease in wavenumber.	Increase in wavenumber.
Ester C-O Stretch	1200 - 1300	Strong intensity.	Shift to lower wavenumber.	Shift to higher wavenumber.

Causality Behind the Shifts:

• Electron-Donating Groups (EDGs): Substituents like methyl groups (-CH₃) increase the electron density in the furan ring through an inductive effect. This increased electron density can slightly weaken the C=C bonds, leading to a decrease in their vibrational frequency (a redshift).[2][4]

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂) pull electron density away from the ring. This can strengthen the C=C bonds and the C=O bond of the ester, resulting in an increase in their vibrational frequencies (a blueshift).[1]

• Conjugation and Resonance: When the substituent is part of a larger conjugated system (e.g., a phenyl group), resonance effects can significantly influence the electronic structure and, consequently, the Raman spectrum. This can lead to shifts in the positions and changes in the relative intensities of the ring and substituent bands.

Experimental Protocol for Raman Spectroscopy of Furan Esters

Acquiring high-quality Raman spectra is crucial for accurate structural analysis. The following is a generalized, self-validating protocol for the analysis of substituted furan esters.

Objective: To obtain a high-resolution Raman spectrum of a substituted furan ester for structural characterization and comparison.

Materials and Instrumentation:

• Substituted furan ester sample (solid or liquid)

• Raman spectrometer (e.g., equipped with a 532 nm or 785 nm laser)

• Microscope slide or appropriate sample holder

• Solvent (if applicable, e.g., ethanol, carbon tetrachloride) of spectroscopic grade

Step-by-Step Methodology:

• Instrument Calibration:

  • Rationale: To ensure the accuracy of the measured Raman shifts.

  • Procedure: Before sample analysis, calibrate the spectrometer using a standard reference material with well-characterized Raman peaks (e.g., a silicon wafer, cyclohexane). The position of the primary silicon peak at 520.7 cm⁻¹ is a common calibration point.

• Sample Preparation:

  • Rationale: To present a uniform and representative sample to the laser beam, minimizing background fluorescence and thermal degradation.

  • Procedure:

    • Solids: Place a small amount of the powdered sample onto a clean microscope slide. Gently press to create a flat, even surface.

    • Liquids: Place a drop of the liquid sample onto a slide or fill a cuvette.

    • Solutions: If the sample is highly fluorescent or colored, dissolving it in a non-interfering solvent can mitigate these issues. Ensure the solvent's Raman peaks do not overlap with the key bands of the furan ester.

• Spectrum Acquisition:

  • Rationale: To optimize the signal-to-noise ratio while avoiding sample damage.

  • Procedure:

    • Place the sample on the spectrometer stage and focus the laser onto the sample surface using the integrated microscope.

    • Set the acquisition parameters:

      • Laser Power: Start with a low power setting (e.g., 1-5 mW) to avoid sample burning, especially for colored compounds. Gradually increase if the signal is weak.

      • Exposure Time: A longer exposure time will increase the signal intensity. Start with a moderate time (e.g., 1-10 seconds).

      • Number of Accumulations: Co-adding multiple spectra improves the signal-to-noise ratio. A typical range is 5-20 accumulations.

    • Acquire the spectrum over the desired spectral range (e.g., 200 - 3500 cm⁻¹).

• Data Processing:

  • Rationale: To correct for instrumental and sample-related artifacts, enabling accurate peak analysis.

  • Procedure:

    • Cosmic Ray Removal: Apply a cosmic ray removal algorithm to eliminate sharp, narrow spikes that are not part of the Raman spectrum.

    • Baseline Correction: If a fluorescent background is present, apply a baseline correction algorithm (e.g., polynomial fitting, asymmetric least squares) to remove the broad, underlying signal.

    • Normalization: Normalize the spectrum to the most intense peak or another consistent band to facilitate comparison between different samples.

• Data Analysis and Interpretation:

  • Rationale: To assign the observed Raman bands to specific molecular vibrations and compare the spectrum to reference data.

  • Procedure:

    • Identify and label the wavenumbers of the prominent peaks.

    • Compare the peak positions and relative intensities to the characteristic bands of the furan ring and the ester group as outlined in the comparative table.

    • Analyze the shifts in the characteristic peaks to infer the electronic effects of the substituents.

    • For unknown compounds, compare the acquired spectrum to spectral libraries or computationally predicted spectra for tentative identification.

Visualizing the Workflow

The following diagram illustrates the logical flow of the experimental protocol for acquiring and analyzing the Raman spectrum of a substituted furan ester.

Caption: A flowchart detailing the key steps in the Raman analysis of substituted furan esters.

Conclusion

Raman spectroscopy provides a robust and insightful method for the structural characterization of substituted furan esters. By understanding the characteristic vibrational modes of the furan ring and the ester functionality, and by systematically analyzing the spectral shifts induced by various substituents, researchers can gain a deeper understanding of the molecular structure. This guide serves as a foundational resource, enabling scientists in pharmaceutical development and related fields to effectively utilize Raman spectroscopy for the analysis and comparison of this important class of compounds.

References

• SCIENCE & INNOVATION. (2025, August 8). ANTIBACTERIAL FURAN DERIVATIVES: A RAMAN SPECTROSCOPIC INVESTIGATION.
• International Journal of Pharmaceutical Sciences Review and Research. (2018, October 30). Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives.
• Journal of Physical Chemistry A. (2006). A combined Raman spectroscopic and theoretical investigation of fundamental vibrational bands of furfuryl alcohol (2-furanmethanol).
• The Journal of Chemical Physics. (n.d.). INTERNAL ROTATION: VIII. THE INFRARED AND RAMAN SPECTRA OF FURFURAL.
• FULIR. (2024, May 16). Low Temperature Raman Spectroscopy of Tetrahydrofuran: Phonon Spectra Compared to Matrix Isolation Spectra in Air.

• PubChem. (n.d.). Methyl 3-methyl-2-furoate. Retrieved from [Link]

• ACS Omega. (2019, December 31). and Furan-2,3-dicarboxylate Esters Derived from Marine Biomass as Plasticizers for Poly(vinyl chloride). Retrieved from [Link]

• PubMed. (n.d.). A complete assignment of the vibrational spectra of 2-furoic acid based on the structures of the more stable monomer and dimer. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-furoate. Retrieved from [Link]

• Indian Journal of Pure & Applied Physics. (n.d.). Natural bond orbital analysis and vibrational spectroscopic studies of 2-furoic acid using density functional theory. Retrieved from [Link]

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• 4. globalresearchonline.net [globalresearchonline.net]

A Comparative Guide to Nutty and Caramellic Notes in Methyl Furoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the vast and intricate world of flavor and aroma chemistry, furan derivatives hold a prominent position, contributing significantly to the sensory profiles of a wide array of foods and beverages. Among these, methyl 2-furoate and its derivatives are of particular interest due to their complex and often desirable organoleptic properties, which can range from fruity and sweet to the warmer, more complex notes of nut and caramel. This guide provides an in-depth comparison of the nutty and caramellic characteristics of methyl furoate derivatives, offering insights into their structure-activity relationships and providing detailed experimental protocols for their synthesis and sensory evaluation.

Introduction to Furan Esters in Flavor Chemistry

Furan-2-carboxylates, or furoates, are esters derived from 2-furoic acid. This parent acid is readily synthesized from furfural, a biomass-derived platform chemical, making its derivatives attractive from a sustainability perspective. The esterification of 2-furoic acid with various alcohols yields a homologous series of alkyl 2-furoates, each with a unique aroma profile. These compounds are often formed during the Maillard reaction and caramelization processes in food, contributing to the characteristic flavors of baked goods, roasted coffee, and processed fruits[1].

The sensory perception of these molecules is highly dependent on their chemical structure, with subtle changes in the alkyl chain of the ester group leading to significant shifts in the perceived aroma. This guide will focus specifically on the nutty and caramellic notes, which are particularly sought after in the flavor industry for creating rich and comforting flavor profiles.

Comparative Sensory Analysis of Alkyl 2-Furoates

Compound	Chemical Structure	Predominant Nutty Notes	Predominant Caramellic Notes	Other Dominant Odor Descriptors
Methyl 2-furoate		Nutty, with peppermint and tobacco undertones[2][3]	Sweet, caramel, brown sugar, musty[2][3]	Fruity, mushroom, fungal, sweet, tobacco[2]
Ethyl 2-furoate		Not a dominant note	Not a dominant note	Balsamic, fruity, floral, orchid, plum, raisin[4]
Propyl 2-furoate		Not a dominant note	Not a dominant note	Sweet, herbal, earthy, chocolate, mushroom, phenolic[1]

Analysis of Sensory Data:

From the compiled data, it is evident that methyl 2-furoate is the primary driver of both nutty and caramellic notes within this series. Its profile is complex, with the nutty character being accompanied by other roasted and earthy tones, while the caramellic aspect is described as sweet and reminiscent of brown sugar[2][3].

In contrast, as the alkyl chain elongates to ethyl 2-furoate , the nutty and caramellic characteristics appear to diminish significantly, giving way to more dominant fruity and floral notes[4]. This suggests that the smaller methyl ester group is crucial for the expression of the desired nutty and caramellic aromas.

With propyl 2-furoate , the aroma profile shifts further away from nutty and caramellic, introducing more complex herbal, earthy, and even phenolic off-notes[1]. This trend indicates that increasing the size and lipophilicity of the alkyl group beyond the methyl ester negatively impacts the perception of nutty and caramellic characteristics.

Structure-Activity Relationships: The Role of the Alkyl Group

The observed differences in the aroma profiles of these methyl furoate derivatives can be attributed to their structure-activity relationships (SAR). In flavor chemistry, the size, shape, and electronic properties of a molecule dictate its interaction with olfactory receptors, thereby determining the perceived scent.

Caption: Influence of alkyl chain length on perceived aroma notes in 2-furoate esters.

The compact nature of the methyl group in methyl 2-furoate likely allows for an optimal fit into the binding pockets of olfactory receptors responsible for perceiving nutty and caramellic scents. As the alkyl chain increases in length and flexibility (ethyl and propyl groups), the molecule's overall shape changes, potentially leading to a less favorable interaction with these specific receptors and a stronger affinity for receptors associated with fruity and floral notes. This phenomenon is a common theme in the study of structure-odor relationships, where even minor molecular modifications can lead to dramatic shifts in perceived aroma[5][6].

Experimental Protocols

To facilitate further research and validation of these findings, this section provides detailed methodologies for the synthesis and sensory analysis of methyl furoate derivatives.

Synthesis of Alkyl 2-Furoates

The synthesis of alkyl 2-furoates is typically a two-step process involving the oxidation of furfural to 2-furoic acid, followed by the esterification of the acid with the desired alcohol.

Caption: General workflow for the synthesis of alkyl 2-furoates from furfural.

Step 1: Oxidation of Furfural to 2-Furoic Acid

This protocol is adapted from a well-established method utilizing air oxidation in an alkaline medium with a silver oxide catalyst.

• Materials: Furfural, Sodium Hydroxide (NaOH), Silver Nitrate (AgNO₃), concentrated Sulfuric Acid (H₂SO₄), activated carbon, diethyl ether.

• Procedure:

  • Prepare a 3% (w/v) solution of NaOH in water.

  • In a three-necked flask equipped with a mechanical stirrer, dropping funnel, and gas inlet tube, add the NaOH solution.

  • Add a catalytic amount of AgNO₃ to the flask.

  • Cool the mixture to 10-15°C in an ice bath.

  • Slowly and simultaneously add furfural and a more concentrated solution of NaOH (e.g., 30%) to the flask while bubbling air or oxygen through the mixture. Maintain the temperature below 20°C.

  • After the addition is complete, continue stirring and aeration for 1-2 hours.

  • Filter the reaction mixture to remove the catalyst.

  • Acidify the filtrate with concentrated H₂SO₄ until the pH is approximately 2-3. 2-Furoic acid will precipitate.

  • Cool the mixture in an ice bath to maximize precipitation.

  • Collect the crude 2-furoic acid by vacuum filtration and wash with cold water.

  • Recrystallize the crude product from hot water with the addition of activated carbon to obtain pure 2-furoic acid.

Step 2: Esterification of 2-Furoic Acid

This protocol describes a standard Fischer esterification.

• Materials: 2-Furoic acid, the desired alcohol (e.g., methanol, ethanol, propanol), a strong acid catalyst (e.g., concentrated H₂SO₄), and a suitable solvent (e.g., toluene).

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine 2-furoic acid, a 3-5 fold molar excess of the desired alcohol, and a catalytic amount of concentrated H₂SO₄.

  • Add a solvent such as toluene to aid in the azeotropic removal of water.

  • Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Once the reaction is complete (typically after several hours), cool the mixture to room temperature.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Remove the solvent and excess alcohol by rotary evaporation.

  • Purify the resulting alkyl 2-furoate by vacuum distillation.

Sensory Analysis Methodology

To obtain reliable and reproducible sensory data, standardized methods such as Gas Chromatography-Olfactometry (GC-O) and Quantitative Descriptive Analysis (QDA) with a trained panel are essential.

Gas Chromatography-Olfactometry (GC-O)

GC-O combines the separation power of gas chromatography with the human nose as a highly sensitive detector.

Caption: Schematic of a Gas Chromatography-Olfactometry (GC-O) system.

• Principle: A sample containing the volatile compounds is injected into a gas chromatograph. As the separated compounds elute from the column, the effluent is split between a chemical detector (like a mass spectrometer for identification) and a heated sniffing port where a trained analyst assesses the odor.

• Flavor Dilution (FD) Analysis: To quantify the potency of specific aromas, Aroma Extract Dilution Analysis (AEDA) can be performed. The sample is serially diluted, and each dilution is analyzed by GC-O. The highest dilution at which an odor is still detectable is recorded as the flavor dilution (FD) factor. This provides a semi-quantitative measure of the odor's intensity.

Quantitative Descriptive Analysis (QDA)

QDA involves a panel of trained sensory assessors who evaluate the flavor and aroma attributes of a product on a numerical intensity scale.

• Procedure:

  • Panelist Training: A panel of 8-12 individuals is trained to recognize and score the intensity of specific aroma attributes, including "nutty" and "caramellic," using reference standards.

  • Sample Evaluation: The methyl furoate derivatives are prepared in a neutral solvent at a standardized concentration and presented to the panelists in a controlled environment.

  • Data Collection: Panelists individually rate the intensity of each attribute on a line scale (e.g., from 0 to 100).

  • Data Analysis: The data from all panelists are collected and statistically analyzed to generate a sensory profile for each compound, allowing for direct comparison of the mean intensity ratings for the "nutty" and "caramellic" attributes.

Conclusion and Future Directions

The available data strongly suggest that methyl 2-furoate is the most prominent source of nutty and caramellic notes among the lower alkyl 2-furoates. As the alkyl chain length increases to ethyl and propyl, these desirable characteristics are diminished, and other aroma profiles, such as fruity and floral, become more dominant. This highlights the critical role of the ester alkyl group in modulating the sensory perception of these furan derivatives.

While this guide provides a comprehensive overview based on existing descriptive data, there is a clear need for further research involving direct, quantitative comparative studies. Employing techniques such as GC-O with flavor dilution analysis and Quantitative Descriptive Analysis across a broader range of methyl furoate derivatives would provide invaluable data for a more precise understanding of their structure-activity relationships. Such studies would not only advance our fundamental knowledge of flavor chemistry but also provide the flavor and fragrance industry with a more robust toolkit for creating nuanced and appealing nutty and caramellic flavor profiles.

References

• The Good Scents Company. (n.d.). Methyl 2-furoate. Retrieved from [Link]

• Fragrance University. (n.d.). Methyl 2-furoate. Retrieved from [Link]

• PubMed. (2016). Structural Features for Furan-Derived Fruity and Meaty Aroma Impressions. Retrieved from [Link]

• Rossiter, K. J. (1996). Structure-odor relationships. Chemical reviews, 96(8), 3201-3240.
• Sell, C. S. (2006). On the unpredictability of odour.

• The Good Scents Company. (n.d.). Propyl 2-furoate. Retrieved from [Link]

• The Good Scents Company. (n.d.). Ethyl 2-furoate. Retrieved from [Link]

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• 6. A structure–odour relationship study using EVA descriptors and hierarchical clustering - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 3-methyl-2-furoate

Welcome to a comprehensive guide on the safe and compliant disposal of Methyl 3-methyl-2-furoate (CAS No. 6141-57-7). In research and development, our responsibility extends beyond discovery to ensuring that every step of our workflow, including waste management, is conducted with the highest commitment to safety and environmental stewardship. This document provides essential, field-proven guidance for researchers, scientists, and drug development professionals. The procedures outlined here are designed to be a self-validating system, grounded in authoritative sources to ensure compliance and safety.

Hazard Assessment: The "Why" Behind the Protocol

Understanding the specific hazards of Methyl 3-methyl-2-furoate is fundamental to appreciating the necessity of a structured disposal protocol. While some safety data sheets may present conflicting information, a conservative approach based on aggregated GHS data is paramount for ensuring laboratory safety.[1][2] The primary risks associated with this compound are not acute flammability, but rather its effects on human health and the environment.

Methyl 3-methyl-2-furoate is classified as an irritant and is harmful if ingested.[2] Direct contact can cause significant skin and eye irritation, and inhalation may lead to respiratory tract irritation.[2] Furthermore, its classification as "WGK 3" in Germany indicates it is severely hazardous to water, a critical factor dictating its disposal pathway.[3] Discharging this chemical into the sewer system is strictly prohibited as it can harm aquatic life and disrupt wastewater treatment processes.[1][4]

Property	Value	Source(s)
CAS Number	6141-57-7	[2]
Molecular Formula	C₇H₈O₃	[2][5]
Physical Form	White to pale yellow solid or crystalline powder	[1][5]
Melting Point	34-38 °C
Flash Point	~82 °C (180 °F)	[1]
Water Solubility	Insoluble	[3]
Water Hazard Class	WGK 3 (Severely hazardous for water)	[3]

The following GHS Hazard statements underscore the need for careful handling and disposal.

Code	Hazard Statement	Classification	Source(s)
H302	Harmful if swallowed	Acute Toxicity, Oral (Category 4)	[2]
H315	Causes skin irritation	Skin Irritation (Category 2)	[2]
H319	Causes serious eye irritation	Eye Irritation (Category 2)	[2]
H335	May cause respiratory irritation	Specific Target Organ Toxicity — Single Exposure (Category 3)	[2]

Regulatory Framework: Adhering to the Law

The disposal of chemical waste is not merely a matter of institutional policy but is strictly governed by law. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste from its point of generation to its final disposal under the Resource Conservation and Recovery Act (RCRA).[6] This "cradle-to-grave" responsibility means that you, the generator, are liable for the waste until it is properly neutralized or destroyed.[7]

Therefore, all disposal procedures must be consistent with federal, state, and local regulations.[1] This guide provides a framework, but it is imperative to consult your institution's Environmental Health & Safety (EHS) department to align with specific local protocols and requirements.

Step-by-Step Disposal Protocol

This protocol ensures that Methyl 3-methyl-2-furoate waste is handled safely and in a compliant manner from the moment it is generated.

Step 1: Segregation at the Source

Immediately upon generation, waste containing Methyl 3-methyl-2-furoate must be segregated.

• Action: Collect waste in a dedicated, properly labeled hazardous waste container. Do not mix with non-hazardous waste.

• Causality: Segregation prevents the contamination of non-hazardous waste streams and ensures the waste is directed to the correct treatment facility. As an ester, it is often compatible with non-halogenated organic solvent waste streams. Consult your EHS office for specific guidance on co-mingling with other organic wastes.[8]

Step 2: Proper Containerization

The choice of waste container is critical for safety and compliance.

• Action: Use a chemically compatible container (e.g., polyethylene or glass) that can be securely sealed. The container must be in good condition, free from leaks or cracks. Keep the container closed unless you are actively adding waste.

• Causality: A sealed, compatible container prevents the release of vapors and protects against spills, safeguarding both laboratory personnel and the environment.

Step 3: Accurate and Complete Labeling

Proper labeling is a key requirement of the RCRA.

• Action: Label the waste container clearly with the words "Hazardous Waste," the full chemical name "Methyl 3-methyl-2-furoate," and a clear indication of the hazards (e.g., "Irritant," "Harmful if Swallowed"). Note the accumulation start date (the date the first drop of waste enters the container).

• Causality: Accurate labeling communicates the container's contents and associated hazards to all personnel and is essential for proper tracking, storage, and disposal by waste management professionals.

Step 4: Safe Temporary Storage

Waste containers must be stored safely pending pickup.

• Action: Store the sealed and labeled container in a designated satellite accumulation area or a central hazardous waste storage area. This area should be well-ventilated and equipped with secondary containment to capture any potential leaks. Store it away from incompatible materials such as strong oxidizing agents.[9]

• Causality: Safe storage minimizes the risk of accidents, such as spills or dangerous chemical reactions, while the waste awaits final disposal.

Step 5: Arranging for Final Disposal

Hazardous waste must be disposed of through authorized channels.

• Action: Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup. Provide them with all necessary information from the waste label.

• Causality: Licensed contractors are trained and permitted to transport, treat, and dispose of hazardous materials in accordance with all regulations, ensuring the "cradle-to-grave" chain of custody is properly completed.[10][11] Never dispose of this chemical down the drain or in regular trash.[1][4]

Emergency Procedures: Spill Management

Accidents can happen, and a clear plan for managing spills is non-negotiable.

• Ensure Personal Safety: Evacuate non-essential personnel. Before addressing the spill, don the appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[1] Ensure the area is well-ventilated.[4]

• Contain the Spill: Cover the spill with a non-flammable absorbent material, such as vermiculite, sand, or cat litter.[8]

• Collect the Waste: Carefully scoop the absorbed material and contaminated debris into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly with soap and water.[1] Collect the cleaning materials as hazardous waste as well.

• Report: Report the spill to your laboratory supervisor and EHS department, following institutional protocols.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Methyl 3-methyl-2-furoate.

Caption: Disposal workflow for Methyl 3-methyl-2-furoate.

References

• Georganics. (2011, February 17). SAFETY DATA SHEET.
• National Center for Biotechnology Information. (n.d.).
• Sigma-Aldrich. (n.d.).
• ERG Environmental. (n.d.).
• Georganics. (2023, August 1). 3-METHYL-2-FUROIC ACID.
• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement.
• LookChem. (n.d.).
• Red-On-Line. (2022, July 12).
• Thermo Fisher Scientific. (n.d.).
• Fisher Scientific. (n.d.).
• The Good Scents Company. (n.d.). methyl furoate 3-furancarboxylic acid, methyl ester.
• U.S. Environmental Protection Agency. (2025, May 30).
• Florida Department of Environmental Protection. (2024, August 12).
• ChemicalBook. (2026, January 17).
• Chemtalk. (2008, May 28). Ester Disposal.

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• 5. Methyl 3-methyl-2-furoate, 98% 25 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
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Personal protective equipment for handling Methyl 3-methyl-2-furoate

CAS: 6141-57-7 | Formula: C₇H₈O₃ | Class: Furan Derivative / Ester[1]

Part 1: Executive Safety Summary

For Immediate Implementation

This guide supersedes generic safety advice by addressing the specific physicochemical behavior of Methyl 3-methyl-2-furoate . While often classified as a standard organic intermediate, its furan core and low melting point (32–38°C) create unique handling risks regarding skin absorption and physical state changes.

Critical Parameter	Operational Directive
Primary Hazard	Irritant / Potential Sensitizer. Furan derivatives possess lipophilic properties, facilitating rapid skin absorption.
Physical State	Variable. Exists as a solid or supercooled liquid near room temperature. It may melt upon contact with warm gloves or spatulas.
Glove Selection	Nitrile (Double-gloved) for standard handling. Butyl Rubber for prolonged immersion or spill cleanup (Esters degrade Nitrile).
Respiratory	P95/OV (Organic Vapor) combination if handling powders or heating above 40°C.
Flash Point	~82°C (Combustible). Keep away from distillations of lower-boiling solvents without inert gas protection.

Part 2: Physicochemical Hazard Analysis & PPE Logic

As a Senior Application Scientist, I prioritize the "why" behind safety. You are not just handling a chemical; you are managing a phase-change material with specific solvent interactions.

1. The "Melting Point" Trap

Methyl 3-methyl-2-furoate melts between 32°C and 38°C.

• Risk: When you weigh this "solid," the heat transfer from your hand through the weighing boat, or friction from a spatula, can liquefy it.

• Consequence: Unexpected liquid spills, increased vapor pressure, and permeation of gloves that were selected for solids.

• Mitigation: Handle rapidly; pre-chill spatulas if necessary; treat physically as a liquid for PPE purposes.

2. The Furan Moiety & Ester Linkage[1]

• Toxicology: While specific LD50 data for this isomer is limited, furan rings are metabolically activated by Cytochrome P450, often leading to reactive intermediates (epoxides).

• Permeation: The methyl ester group acts as a solvent. It will swell natural rubber and degrade thin nitrile over time.

3. Visualizing the Risk Assessment

The following logic flow dictates your PPE setup based on the compound's state.

Figure 1: Decision logic for PPE selection based on the variable physical state of Methyl 3-methyl-2-furoate.

Part 3: Comprehensive PPE Matrix

Protection Zone	Recommended Equipment	Technical Justification
Hand (Splash)	Nitrile (Minimum 0.11 mm / 4 mil) Brand Ex: Kimberly-Clark Purple Nitrile or Ansell TouchNTuff.	Nitrile provides good short-term splash resistance.[2] Change immediately upon contamination. Esters cause nitrile to swell and degrade after prolonged contact [1].
Hand (Immersion)	Butyl Rubber or Silver Shield (Laminate)	For spill cleanup or synthesis involving large volumes. Butyl resists ester permeation significantly longer than nitrile.
Eye/Face	Chemical Splash Goggles	Safety glasses are insufficient due to the potential for the solid to liquefy and splash. Vapors are irritating to the lacrimal glands.
Respiratory	Half-mask with OV/P95 Cartridges Alt: Fume hood with sash at 18".	The compound has a distinct "fruity/burnt" odor.[3] If you can smell it, your engineering controls have failed.
Body	Lab Coat (Poly/Cotton) + Apron	Standard lab coat. Add a rubber apron if handling >100g liquid to prevent soak-through to skin.

Part 4: Operational Workflow (Step-by-Step)

This protocol ensures a self-validating safety system.

Phase 1: Preparation

• The "Glove Inflation" Test: Before handling, inflate your nitrile gloves to check for micro-pinholes. This is critical for furan derivatives which can absorb transdermally.

• Temperature Check: Verify the lab temperature. If >25°C, expect the compound to be sticky or semi-liquid.

Phase 2: Weighing & Transfer

• Use a Glass Spatula: Avoid plastic spatulas; the ester may adhere to or slightly soften certain plastics over time.

• Weighing Boat Strategy: Use an antistatic weighing boat.

  • Technique: Do not "crush" the solid. The friction heat will melt it.

• Solvent Addition: If using the compound for a reaction, dissolve it in the reaction solvent (e.g., DCM, Ethyl Acetate) inside the fume hood immediately after weighing to stabilize its physical state.

Phase 3: Reaction Monitoring

• TLC Sampling: When taking aliquots, assume the capillary contains a potent skin irritant.

• Heating: If heating the reaction >60°C, ensure a reflux condenser is active. The compound's flash point is ~82°C; do not heat open vessels near this limit.

Phase 4: Waste & Cleanup[4]

• Quench: No specific quench is required (non-reactive with water), but it is insoluble in water.

• Wipe Down: Use ethanol or acetone on a paper towel to clean surfaces. Dispose of the towel as solid hazardous waste , not regular trash.

Figure 2: Operational workflow emphasizing state stabilization before reaction.

Part 5: Emergency Response & Disposal[5]

Accidental Exposure[5][6][7]

• Skin Contact: Immediately wash with soap and water for 15 minutes. Do not use alcohol to wash skin; it enhances the absorption of furan derivatives.

• Eye Contact: Flush for 15 minutes. Seek medical attention. The irritant properties can cause corneal clouding if untreated.

Disposal Protocol

• Classification: Segregate as Organic Solvent Waste (Non-Halogenated) unless mixed with halogenated solvents.

• Incompatibility: Do not mix with strong oxidizers (Nitric acid, Peroxides) in the waste stream.

• Destruction: The preferred method is Incineration equipped with afterburners and scrubbers. Furan rings must be fully oxidized to prevent the formation of toxic byproducts [2].

References

• Ansell Chemical Resistance Guide. (2022). Permeation & Degradation Database for Nitrile and Neoprene. Retrieved from

• Thermo Fisher Scientific. (n.d.). Methyl 3-methyl-2-furoate Safety Data Sheet (SDS). Retrieved from

• PubChem. (2024). Methyl 3-methyl-2-furoate (Compound Summary). National Library of Medicine. Retrieved from

Sources

• 1. CAS 6141-57-7: Methyl 3-methyl-2-furancarboxylate [cymitquimica.com]
• 2. research.arizona.edu [research.arizona.edu]
• 3. scent.vn [scent.vn]
• 4. benchchem.com [benchchem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. georganics.sk [georganics.sk]
• 7. esafetysupplies.com [esafetysupplies.com]